13-Oxo-ODE-d3

Core Science & Biosynthesis

The Enzymatic Cascade to 13-Oxo-Octadecadienoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Oxo-octadecadienoic acid (13-KODE), an oxidized lipid mediator derived from linoleic acid, has garnered significant interest in the scientific community for its diverse biological activities, including anti-inflammatory and anti-cancer properties.[1][2] Understanding the biosynthetic pathway of this molecule is crucial for elucidating its physiological roles and exploring its therapeutic potential. This technical guide provides an in-depth overview of the core biosynthesis of 13-KODE, detailing the enzymatic reactions, experimental protocols, and associated signaling pathways.

Biosynthesis of 13-Oxo-Octadecadienoic Acid

The biosynthesis of 13-KODE is a multi-step enzymatic process that begins with the essential fatty acid, linoleic acid. The pathway involves a series of oxidation and reduction reactions catalyzed by specific enzymes.

The primary pathway for the biosynthesis of 13-KODE involves three key enzymatic steps:

• Lipoxygenation of Linoleic Acid: The initial step is the stereospecific oxygenation of linoleic acid by the enzyme lipoxygenase (LOX). Specifically, 15-lipoxygenase-1 (15-LOX-1) catalyzes the incorporation of molecular oxygen into linoleic acid to form 13(S)-hydroperoxyoctadecadienoic acid (13-HPODE).[3][4] This reaction is a critical control point in the biosynthesis of various oxylipins.

• Reduction of 13-HPODE: The hydroperoxy group of 13-HPODE is then rapidly reduced to a hydroxyl group by peroxidases, such as glutathione peroxidases, yielding 13(S)-hydroxyoctadecadienoic acid (13-HODE).[3]

• Dehydrogenation of 13-HODE: The final step is the oxidation of the hydroxyl group of 13-HODE to a keto group, a reaction catalyzed by a specific NAD+-dependent 13-hydroxyoctadecadienoic acid dehydrogenase (13-HODE dehydrogenase). This enzymatic conversion results in the formation of 13-oxo-octadecadienoic acid (13-KODE).

Quantitative Data on 13-KODE Biosynthesis

The efficiency of each enzymatic step in the biosynthesis of 13-KODE can be characterized by various quantitative parameters. The following tables summarize key data for the enzymes involved.

Table 1: Reaction Conditions and Yields for 13-HPODE Synthesis using Lipoxygenase

Parameter	Value	Reference
Enzyme Source	Glycine max (Soybean) LOX-1
Substrate	Linoleic Acid
Optimal pH	9.0
Product	13-hydroperoxyoctadecadienoic acid (13-HPODE)
Yield	>50% at 100 mM linoleic acid
Regioselectivity for 13-HPODE	90%

Table 2: Kinetic Parameters of 13-HODE Dehydrogenase

Parameter	Value	Enzyme Source	Reference
Km for 13-HODE	6.3 µM	Rat Liver Cytosol
Vmax	5.7 nmol/min/mg protein	Rat Liver Cytosol
Optimal pH	~9.5	Rat Colonic Mucosa
Cofactor	NAD+

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the biosynthesis and analysis of 13-KODE.

Protocol 1: Enzymatic Synthesis of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) from Linoleic Acid using Soybean Lipoxygenase

Materials:

• Linoleic acid

• Soybean Lipoxygenase (LOX-1)

• Sodium borate buffer (50 mM, pH 9.0)

• Ethanol

• Stirred reaction vessel

• Oxygen supply

• HPLC system with a C18 column

Procedure:

• Prepare a solution of linoleic acid in ethanol.

• In a temperature-controlled reaction vessel, add the sodium borate buffer.

• While stirring, add the linoleic acid solution to the buffer.

• Initiate the reaction by adding the soybean lipoxygenase enzyme.

• Continuously supply oxygen to the reaction mixture.

• Monitor the reaction progress by taking aliquots at different time points and measuring the absorbance at 234 nm, which corresponds to the formation of the conjugated diene system in 13-HPODE.

• After the reaction is complete, extract the product with an organic solvent (e.g., ethyl acetate).

• Purify the 13-HPODE using HPLC with a C18 column.

Protocol 2: Enzymatic Conversion of 13-Hydroxyoctadecadienoic Acid (13-HODE) to 13-Oxo-octadecadienoic Acid (13-KODE) using 13-HODE Dehydrogenase

Materials:

• 13-hydroxyoctadecadienoic acid (13-HODE)

• Partially purified 13-HODE dehydrogenase (e.g., from rat colonic mucosa)

• Tris-HCl buffer (pH 9.0)

• NAD+

• HPLC system with a UV detector

Procedure:

• Prepare a solution of 13-HODE in a minimal amount of ethanol and dilute it in the Tris-HCl buffer.

• In a reaction tube, combine the 13-HODE solution, NAD+, and the Tris-HCl buffer.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the partially purified 13-HODE dehydrogenase.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding an organic solvent (e.g., acetonitrile) and centrifuging to precipitate the protein.

• Analyze the supernatant by HPLC. Monitor the formation of 13-KODE by measuring the increase in absorbance at 280 nm.

Signaling Pathways and Experimental Workflows

13-KODE has been shown to exert its biological effects by modulating key signaling pathways, including the NF-κB and MAPK pathways, which are central to inflammation and cell proliferation.

NF-κB Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial regulator of immune and inflammatory responses. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation, a cascade of events leads to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of target genes. 13-KODE is suggested to influence this pathway, potentially through direct interaction with components of the signaling cascade or by modulating upstream signaling events.

Figure 1: Proposed modulation of the NF-κB signaling pathway by 13-KODE.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a cascade of protein kinases that transduces extracellular signals to intracellular responses, regulating processes such as cell proliferation, differentiation, and apoptosis. The pathway consists of a three-tiered kinase module: a MAP kinase kinase kinase (MAPKKK), a MAP kinase kinase (MAPKK), and a MAP kinase (MAPK). 13-KODE has been implicated in the modulation of this pathway, although the precise molecular targets remain an area of active investigation.

Figure 2: Potential influence of 13-KODE on the MAPK signaling cascade.

Experimental Workflow for Studying 13-KODE Biosynthesis and Signaling

A typical workflow to investigate the biosynthesis and downstream signaling effects of 13-KODE would involve several key stages, from substrate preparation to cellular response analysis.

Figure 3: An integrated workflow for the study of 13-KODE.

Conclusion

The biosynthesis of 13-oxo-octadecadienoic acid from linoleic acid is a well-defined enzymatic pathway with significant implications for cellular signaling and disease pathology. This technical guide provides a comprehensive overview of the core biosynthetic steps, along with detailed experimental protocols and insights into the downstream signaling pathways. Further research into the specific molecular interactions of 13-KODE and the development of more efficient synthesis methods will be crucial for harnessing its full therapeutic potential.

References

• 1. The enzymic conversions of 13-hydroperoxy-cis-9-trans-11-octadecadienoic acid into 13-hydroxy-12-oxo-cis-9-octadecenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

13-Oxo-ODE: A Technical Guide to its Role as a Marker for Oxidative Stress

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Oxo-octadecadienoic acid (13-Oxo-ODE) is a keto-derivative of linoleic acid, an essential omega-6 fatty acid. It is formed endogenously through enzymatic and non-enzymatic pathways, often as a consequence of oxidative stress. Emerging evidence has highlighted 13-Oxo-ODE as a significant bioactive lipid mediator involved in a variety of physiological and pathological processes. Its role as a potent agonist for the peroxisome proliferator-activated receptor-gamma (PPARγ) places it at the crossroads of metabolic regulation and inflammatory signaling. This technical guide provides an in-depth overview of 13-Oxo-ODE, focusing on its significance as a biomarker for oxidative stress, its signaling mechanisms, and detailed experimental protocols for its study.

Biosynthesis and Link to Oxidative Stress

13-Oxo-ODE is downstream product of linoleic acid peroxidation. The biosynthetic process can be initiated by both enzymatic reactions, primarily via lipoxygenases (LOX), and non-enzymatic free radical-mediated oxidation, a hallmark of oxidative stress.

The pathway is as follows:

• Linoleic Acid Oxidation: Linoleic acid is first oxidized to 13-hydroperoxyoctadecadienoic acid (13-HPODE).

• Reduction to 13-HODE: 13-HPODE is subsequently reduced to 13-hydroxyoctadecadienoic acid (13-HODE).

• Dehydrogenation to 13-Oxo-ODE: Finally, 13-HODE is converted to 13-Oxo-ODE by the action of NAD+-dependent 13-HODE dehydrogenase.

Elevated levels of 13-Oxo-ODE are often indicative of increased oxidative stress, as the abundance of its precursors is directly linked to lipid peroxidation.

Figure 1: Biosynthesis of 13-Oxo-ODE from linoleic acid.

Signaling Pathway: PPARγ Activation

A primary mechanism through which 13-Oxo-ODE exerts its biological effects is by acting as an endogenous ligand for PPARγ, a nuclear receptor that plays a critical role in adipogenesis, lipid metabolism, and the inflammatory response.[1][2][3][4][5]

Upon binding to 13-Oxo-ODE, PPARγ undergoes a conformational change, leading to the dissociation of corepressors and recruitment of coactivators. This complex then heterodimerizes with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription. The activation of PPARγ by 13-Oxo-ODE generally leads to anti-inflammatory effects, such as the downregulation of pro-inflammatory cytokines.

Figure 2: Signaling pathway of 13-Oxo-ODE via PPARγ activation.

Quantitative Data

The following tables summarize the quantitative data available for 13-Oxo-ODE in various biological contexts.

Table 1: Concentration of 13-Oxo-ODE in Biological Samples

Biological Matrix	Species	Condition	Concentration	Reference
Plasma	Human	Nonalcoholic Steatohepatitis (NASH)	Significantly elevated vs. steatosis
Plasma	Rat	Healthy	57.8 ± 19.2 nmol/L
Amygdala	Mouse	Healthy (Sham)	Not significantly different from CFA-treated
Periaqueductal Grey	Mouse	Healthy (Sham)	Not significantly different from CFA-treated
HT-29 Cell Homogenate	Human	Stimulated with Ca-ionophore	155 ng/mL
Primary Colonic Epithelial Cell Homogenate	Human	Stimulated with Ca-ionophore	85 ng/mL

Table 2: Effective Concentrations of 13-Oxo-ODE in In Vitro Assays

Cell Line	Assay	Effect	Concentration	Reference
MDA-MB-231 (Breast Cancer)	Cell Viability (MTS)	Reduced viability	0-400 µM
MCF-7 (Breast Cancer)	Cell Viability (MTS)	Reduced viability	0-400 µM
MDA-MB-231 (Breast Cancer)	Mammosphere Formation	Suppressed formation	Tested up to 200 µM
MCF-7 (Breast Cancer)	Mammosphere Formation	Suppressed formation	Tested up to 200 µM
MDA-MB-231 (Breast Cancer)	Apoptosis	Increased late apoptosis from 6.5% to 23.7%	150 µM
RAW 264.7 (Macrophage)	Cell Proliferation	No inhibition	Up to 100 µM
CV-1 (Kidney Fibroblast)	PPARα Luciferase Reporter Assay	Dose-dependent increase in activity	Tested up to 20 µM

Experimental Protocols

Quantification of 13-Oxo-ODE by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general framework for the quantification of 13-Oxo-ODE in plasma. Optimization may be required for different sample matrices and instrumentation.

Figure 3: Experimental workflow for LC-MS/MS analysis of 13-Oxo-ODE.

1. Sample Preparation (Plasma)

• Materials:

  • Plasma sample

  • Internal standard (e.g., 13-HODE-d4)

  • Methanol, Hexane, Acetonitrile (HPLC grade)

  • 2M NaOH, 2M HCl

• Procedure:

  • To 200 µL of plasma, add an appropriate amount of internal standard.

  • Add 1.0 mL of 2M NaOH to hydrolyze esterified lipids.

  • Incubate at 60°C for 30 minutes.

  • Cool to room temperature and acidify with 1.2 mL of 2M HCl.

  • Perform liquid-liquid extraction by adding 2.0 mL of hexane, vortexing for 3 minutes, and centrifuging at 2000 x g for 5 minutes.

  • Transfer the upper organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in a suitable solvent (e.g., 100 µL of methanol/water 50:50).

2. Liquid Chromatography

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient: A typical gradient would start at a low percentage of mobile phase B, increasing to a high percentage to elute the analyte, followed by a re-equilibration step.

3. Mass Spectrometry

• Ionization: Electrospray ionization (ESI) in negative ion mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• MRM Transition for 13-Oxo-ODE: Precursor ion (Q1) m/z 293.2 -> Product ion (Q3) m/z 113.1 (This is a common fragment, but should be optimized on the specific instrument).

• MRM Transition for Internal Standard: To be determined based on the chosen standard.

4. Data Analysis

• Integrate the peak areas for 13-Oxo-ODE and the internal standard.

• Generate a calibration curve using known concentrations of 13-Oxo-ODE.

• Calculate the concentration of 13-Oxo-ODE in the samples based on the calibration curve.

Mammosphere Formation Assay

This assay is used to assess the self-renewal capacity of cancer stem cells and can be adapted to evaluate the effects of compounds like 13-Oxo-ODE.

1. Cell Culture

• Culture breast cancer cell lines (e.g., MDA-MB-231, MCF-7) in standard 2D culture conditions.

2. Preparation of Single-Cell Suspension

• Harvest cells and wash with PBS.

• Treat with trypsin to detach cells.

• Neutralize trypsin with serum-containing media and centrifuge.

• Resuspend the cell pellet in serum-free mammosphere culture medium and pass through a 40 µm cell strainer to obtain a single-cell suspension.

3. Plating

• Count viable cells and plate at a low density (e.g., 1,000 to 20,000 cells/mL) in ultra-low attachment plates.

• Add 13-Oxo-ODE at desired concentrations to the culture medium.

4. Incubation

• Incubate for 5-10 days to allow for mammosphere formation.

5. Analysis

• Count the number of mammospheres (typically >50 µm in diameter) in each well using a microscope.

• Calculate the Mammosphere Formation Efficiency (MFE) as: (Number of mammospheres / Number of cells seeded) x 100%.

PPARγ Activation Assay (Luciferase Reporter Assay)

This protocol describes a common method to assess the activation of PPARγ by a ligand.

1. Cell Culture and Transfection

• Culture a suitable cell line (e.g., HEK293T, CV-1) in appropriate media.

• Co-transfect cells with:

  • A PPARγ expression vector.

  • A reporter plasmid containing a PPRE driving the expression of a reporter gene (e.g., luciferase).

  • A control plasmid expressing a different reporter (e.g., Renilla luciferase) for normalization.

2. Treatment

• After 24 hours of transfection, treat the cells with varying concentrations of 13-Oxo-ODE, a known PPARγ agonist (e.g., rosiglitazone) as a positive control, and a vehicle control (e.g., DMSO).

3. Lysis and Luciferase Assay

• After 24-48 hours of treatment, lyse the cells.

• Measure the luciferase and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

4. Data Analysis

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

• Express the results as fold activation relative to the vehicle control.

Conclusion

13-Oxo-ODE is a multifaceted lipid mediator that serves as a valuable biomarker for oxidative stress. Its well-defined role as a PPARγ agonist provides a clear mechanism for its anti-inflammatory and metabolic regulatory functions. The increasing body of evidence linking elevated 13-Oxo-ODE levels to various disease states, including metabolic and inflammatory disorders, underscores its potential as a diagnostic and therapeutic target. The experimental protocols detailed in this guide provide a foundation for researchers to further investigate the intricate biology of 13-Oxo-ODE and its implications in health and disease. As analytical techniques continue to improve, the precise quantification and functional characterization of 13-Oxo-ODE will undoubtedly shed more light on the complex interplay between oxidative stress, lipid metabolism, and cellular signaling.

References

• 1. Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Concentrations of oxidized linoleic acid derived lipid mediators in the amygdala and periaqueductal grey are reduced in a mouse model of chronic inflammatory pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Natural Sources of 13-Oxo-Octadecadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources of 13-oxo-octadecadienoic acid (13-oxo-ODA), a bioactive lipid molecule with significant potential in metabolic and inflammatory disease research. This document details its origins in various biological systems, presents quantitative data, outlines detailed experimental protocols for its extraction and analysis, and illustrates its key signaling pathways.

Natural Occurrence of 13-Oxo-Octadecadienoic Acid

13-oxo-octadecadienoic acid (13-oxo-ODA) is an oxidized derivative of linoleic acid found in a variety of plant and animal tissues. Its presence is often associated with enzymatic or auto-oxidative processes.

Plant Sources

A number of plant species have been identified as natural sources of 13-oxo-ODA. Notable examples include:

• Solanum lycopersicum (Tomato): Tomato and its processed products, such as tomato juice, are significant sources of 13-oxo-ODA.[1][2][3][4][5] The concentration of 13-oxo-ODA is particularly enriched in the peel of the fruit.

• Arctium lappa (Burdock): The leaves of the burdock plant are a known source of this compound.

• Salicornia herbacea (Glasswort): This halophyte has been shown to contain 13-oxo-ODA.

• Other Plant Sources: Other reported plant sources include Carthamus oxyacantha, Glycine max (soybean), Artemisia argyi, Centaurea sonchifolia, Centaurea tweediei, Arctium nemorosum, Onopordon acanthium, Citrus reticulata (Mandarin orange), and Momordica charantia (bitter gourd).

Animal Sources

In animal tissues, 13-oxo-ODA is primarily formed endogenously as a metabolite of linoleic acid.

• Mammalian Tissues: It is produced from its precursor, 13-hydroxyoctadecadienoic acid (13-HODE), in various mammalian tissues, including the colonic mucosa of rats.

• Biological Fluids: 13-oxo-ODA has been quantified in rat plasma, indicating its circulation in the bloodstream.

Quantitative Data on 13-Oxo-Octadecadienoic Acid Content

The concentration of 13-oxo-ODA can vary significantly depending on the source and the methods of processing and analysis. The following tables summarize the available quantitative data.

Table 1: Concentration of 13-Oxo-Octadecadienoic Acid in Tomato (Solanum lycopersicum) Fruit

Tomato Fruit Part	Concentration (µg/g fresh weight)	Reference
Peel	~0.2
Sarcocarp	~0.1
Gelatinous Tissue	~0.002

Note: The concentration of total oxo-ODAs in tomato peel homogenate has been observed to increase significantly upon incubation at 37°C.

Table 2: Concentration of 13-Oxo-Octadecadienoic Acid in Rat Plasma

Analyte	Mean Concentration (nmol/L)	Reference
13-oxo-ODE	57.8

Experimental Protocols

This section provides detailed methodologies for the extraction, purification, and quantification of 13-oxo-ODA from natural sources.

Extraction and Purification of 13-Oxo-ODA from Plant Material (e.g., Salicornia herbacea)

This protocol is adapted from a method used for the isolation of 13-oxo-ODA from Salicornia herbacea.

• Extraction:

  • Homogenize fresh or frozen plant material in methanol.

  • Incubate the mixture with shaking.

  • Filter the extract to remove solid plant debris.

• Solvent Partitioning:

  • Evaporate the methanol from the extract.

  • Resuspend the aqueous residue in water.

  • Perform a liquid-liquid extraction with a non-polar solvent such as ethyl acetate to partition the 13-oxo-ODA into the organic phase.

  • Collect and concentrate the organic phase.

• Chromatographic Purification:

  • Subject the concentrated extract to column chromatography (e.g., silica gel) for initial fractionation.

  • Further purify the 13-oxo-ODA-containing fractions using preparative High-Performance Liquid Chromatography (HPLC).

Quantification of 13-Oxo-ODA in Biological Fluids (e.g., Rat Plasma) by LC-MS/MS

This protocol is based on a method for the analysis of oxidized linoleic acid metabolites in rat plasma.

• Sample Preparation and Hydrolysis:

  • To a plasma sample, add an antioxidant solution (e.g., butylated hydroxytoluene - BHT) and an internal standard (e.g., deuterated 13-HODE).

  • Perform alkaline hydrolysis (e.g., with potassium hydroxide in methanol) at an elevated temperature (e.g., 60°C) to release esterified 13-oxo-ODA.

• Extraction:

  • Perform a liquid-liquid extraction using a suitable organic solvent (e.g., hexane) to isolate the lipids, including 13-oxo-ODA.

  • Evaporate the organic solvent to dryness.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in a suitable solvent for injection into the LC-MS/MS system.

  • Liquid Chromatography (LC):

    • Column: A C18 reversed-phase column is typically used.

    • Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small amount of acid (e.g., acetic acid or formic acid), is commonly employed.

  • Mass Spectrometry (MS/MS):

    • Ionization: Electrospray ionization (ESI) in negative ion mode is effective for detecting 13-oxo-ODA.

    • Detection: Use Multiple Reaction Monitoring (MRM) for sensitive and specific quantification. The precursor ion will be the deprotonated molecule [M-H]⁻ of 13-oxo-ODA (m/z 293.2), and a specific product ion will be monitored for quantification.

Signaling Pathways and Biological Activity

13-oxo-ODA exerts its biological effects primarily through the activation of Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors that regulate gene expression involved in metabolism and inflammation.

Biosynthesis of 13-Oxo-Octadecadienoic Acid

The biosynthesis of 13-oxo-ODA from linoleic acid is a multi-step enzymatic process.

Caption: Biosynthesis of 13-oxo-ODA from linoleic acid.

PPARα Signaling Pathway

13-oxo-ODA is a potent agonist of PPARα, a key regulator of lipid metabolism. Activation of PPARα by 13-oxo-ODA leads to the upregulation of genes involved in fatty acid oxidation, resulting in reduced triglyceride levels.

Caption: 13-oxo-ODA activation of the PPARα signaling pathway.

PPARγ Signaling Pathway

13-oxo-ODA also functions as a ligand for PPARγ, a nuclear receptor with crucial roles in adipogenesis and inflammation. Its activation of PPARγ contributes to the differentiation of adipocytes and exerts anti-inflammatory effects.

Caption: 13-oxo-ODA activation of the PPARγ signaling pathway.

Conclusion

13-oxo-octadecadienoic acid is a naturally occurring bioactive lipid with a growing body of evidence supporting its role in the regulation of metabolic and inflammatory processes. Its presence in a range of readily available plant sources, particularly tomatoes, makes it an accessible compound for further research and potential therapeutic development. The experimental protocols and signaling pathway information provided in this guide offer a solid foundation for scientists and researchers to explore the full potential of this promising molecule.

References

• 1. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice | PLOS One [journals.plos.org]
• 2. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peroxisome proliferator-activated receptors, coactivators, and downstream targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

An In-depth Technical Guide to 13-Oxo-ODE Signaling Pathways in Inflammation

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Oxo-octadecadienoic acid (13-Oxo-ODE), a metabolite of linoleic acid, is emerging as a significant signaling molecule in the complex landscape of inflammation. As an oxidized linoleic acid metabolite (OXLAM), it is produced endogenously and has been shown to exert potent effects on various inflammatory pathways.[1] This technical guide provides a comprehensive overview of the known signaling cascades modulated by 13-Oxo-ODE, with a focus on the Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), Peroxisome Proliferator-Activated Receptor gamma (PPARγ), and Transient Receptor Potential Vanilloid 1 (TRPV1) pathways. Understanding these intricate signaling networks is crucial for the development of novel therapeutic strategies targeting inflammatory diseases.

Data Presentation: Quantitative Effects of 13-Oxo-ODE on Inflammatory Markers

The following tables summarize the key quantitative data from studies investigating the anti-inflammatory effects of 13-Oxo-ODE, primarily in lipopolysaccharide (LPS)-stimulated murine macrophages (RAW 264.7 cells) and human colonic epithelial cells.

Table 1: Inhibition of Pro-inflammatory Mediators by 13-Oxo-ODE in LPS-Stimulated RAW 264.7 Macrophages

Inflammatory Mediator	Concentration of 13-Oxo-ODE (µM)	Inhibition (%)	Reference
Nitric Oxide (NO)	50	70	[2]
100	90	[2]
Tumor Necrosis Factor-α (TNF-α) (protein)	100	61	[2]
Tumor Necrosis Factor-α (TNF-α) (mRNA)	100	66	[2]
Interleukin-1β (IL-1β) (protein)	100	72
Interleukin-1β (IL-1β) (mRNA)	100	52

Table 2: Effect of 13-Oxo-ODE on NF-κB and MAPK Signaling in LPS-Stimulated RAW 264.7 Macrophages

Signaling Molecule	Concentration of 13-Oxo-ODE (µM)	Effect	Reference
Nuclear NF-κB p65	100	67% reduction
Phospho-ERK1/2	100	66% reduction
Phospho-p38	100	47% reduction
Phospho-JNK	100	52% reduction

Table 3: Effect of 13-Oxo-ODE on PPARγ Signaling

Cell Type	Effect	Downstream Target	Reference
Human Colonic Epithelial Cells	Binds to and activates PPARγ	Reduction of IL-8 secretion

Signaling Pathways

The following diagrams illustrate the known signaling pathways modulated by 13-Oxo-ODE in the context of inflammation.

Figure 1: Inhibition of NF-κB and MAPK pathways by 13-Oxo-ODE.

Figure 2: Activation of the PPARγ signaling pathway by 13-Oxo-ODE.

Figure 3: Activation of the TRPV1 channel by 13-Oxo-ODE.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of 13-Oxo-ODE's effects on inflammation.

Cell Culture and LPS Stimulation of RAW 264.7 Macrophages

• Cell Culture: RAW 264.7 murine macrophages are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• LPS Stimulation: Cells are seeded in appropriate culture plates and allowed to adhere overnight. The following day, the medium is replaced with fresh medium containing the desired concentrations of 13-Oxo-ODE. After a pre-incubation period (typically 1 hour), cells are stimulated with 1 µg/mL of lipopolysaccharide (LPS) from Escherichia coli for a specified duration depending on the endpoint being measured (e.g., 24 hours for cytokine protein analysis, shorter times for signaling protein phosphorylation).

Nitric Oxide (NO) Production Assay

• Sample Collection: After the LPS stimulation period, the cell culture supernatant is collected.

• Griess Reaction: The concentration of nitrite (a stable product of NO) in the supernatant is measured using the Griess reagent system. Briefly, 100 µL of culture supernatant is mixed with 100 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) in a 96-well plate.

• Measurement: After a short incubation at room temperature, the absorbance at 540 nm is measured using a microplate reader. The nitrite concentration is determined by comparison with a standard curve generated using known concentrations of sodium nitrite.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

• Sample Collection: Culture supernatants are collected after LPS stimulation.

• ELISA Procedure: The concentrations of pro-inflammatory cytokines such as TNF-α and IL-1β are quantified using commercially available ELISA kits according to the manufacturer's instructions.

• Data Analysis: The absorbance is read at the appropriate wavelength, and cytokine concentrations are calculated based on a standard curve generated with recombinant cytokines.

Western Blot Analysis for Signaling Proteins

• Cell Lysis: After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the cell lysates is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated overnight at 4°C with primary antibodies specific for the proteins of interest (e.g., phospho-p65, total p65, phospho-ERK1/2, total ERK1/2, etc.).

• Detection: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

PPARγ Reporter Assay

• Cell Transfection: Cells (e.g., HEK293T) are co-transfected with a PPARγ expression vector, a peroxisome proliferator response element (PPRE)-driven luciferase reporter plasmid, and a control plasmid (e.g., Renilla luciferase) for normalization.

• Treatment: After transfection, cells are treated with 13-Oxo-ODE or a known PPARγ agonist (positive control) for 24 hours.

• Luciferase Assay: Cells are lysed, and luciferase activity is measured using a dual-luciferase reporter assay system according to the manufacturer's protocol.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity to control for transfection efficiency. The fold induction of luciferase activity relative to the vehicle control is calculated to determine the agonistic activity of 13-Oxo-ODE on PPARγ.

Conclusion

13-Oxo-ODE is a multifaceted lipid mediator that plays a significant role in modulating inflammatory responses. Its ability to inhibit the pro-inflammatory NF-κB and MAPK pathways, while concurrently activating the anti-inflammatory PPARγ pathway, positions it as a molecule of great interest for therapeutic intervention. Furthermore, its activity at the TRPV1 channel suggests a role in the interplay between inflammation and pain. The detailed signaling pathways and experimental protocols provided in this guide offer a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of targeting 13-Oxo-ODE and its associated signaling networks in the treatment of inflammatory diseases. Further research is warranted to fully elucidate the downstream targets of PPARγ activation by 13-Oxo-ODE and the complete signaling cascade following TRPV1 engagement in an inflammatory context.

References

• 1. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]

The Interaction of 13-Oxo-ODE with Peroxisome Proliferator-Activated Receptor Gamma (PPARγ): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the interaction between 13-oxo-9,11-octadecadienoic acid (13-Oxo-ODE) and the peroxisome proliferator-activated receptor gamma (PPARγ). It consolidates available quantitative data, details relevant experimental methodologies, and visualizes the key signaling pathways.

Executive Summary

13-Oxo-ODE, a metabolite derived from the dehydrogenation of 13-hydroxyoctadecadienoic acid (13-HODE), has been identified as an endogenous ligand for PPARγ.[1] This interaction is of significant interest due to PPARγ's central role in regulating adipogenesis, glucose metabolism, and inflammation. Activation of PPARγ by 13-Oxo-ODE initiates a cascade of molecular events that contribute to its observed anti-inflammatory effects, making it a potential therapeutic target for inflammatory conditions such as inflammatory bowel disease (IBD).[1][2] This guide synthesizes the current understanding of this molecular interaction, providing a foundational resource for further research and drug development.

Quantitative Data on 13-Oxo-ODE and PPARγ Interaction

Quantitative analysis of the binding affinity and activation potency of 13-Oxo-ODE for PPARγ is crucial for understanding its biological function. While comprehensive dose-response studies providing precise EC50 and Ki values are not extensively detailed in publicly available literature, existing data provide valuable insights into the nature of this interaction.

Parameter	Value/Observation	Cell Type/System	Reference
PPARγ Activation	Moderate activation	Not specified
Concentration for Activation	0.6 µM	Not specified
Anti-inflammatory Effect	More pronounced decrease in IL-8 secretion compared to troglitazone, 13-HODE, and 15-HETE	Intestinal Epithelial Cells (IECs)
Binding Confirmation	Direct interaction demonstrated	His-tagged PPARγ

Signaling Pathways

The binding of 13-Oxo-ODE to PPARγ initiates a conformational change in the receptor, leading to the recruitment of coactivator proteins and the regulation of target gene expression. This can occur through two primary mechanisms: transactivation and transrepression.

Transactivation Pathway

Upon ligand binding, the PPARγ-RXRα heterodimer binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This leads to the upregulation of genes involved in adipogenesis and glucose metabolism, such as adiponectin and glucose transporter 4 (GLUT4).

Caption: PPARγ Transactivation Pathway by 13-Oxo-ODE.

Transrepression of NF-κB Pathway

A key anti-inflammatory mechanism of PPARγ agonists is the transrepression of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway. Ligand-activated PPARγ can interfere with NF-κB signaling, preventing the transcription of pro-inflammatory genes like IL-8.

Caption: Transrepression of NF-κB by 13-Oxo-ODE-activated PPARγ.

Experimental Protocols

Detailed experimental protocols are essential for the replication and extension of research findings. The following sections outline the methodologies for key experiments used to characterize the interaction between 13-Oxo-ODE and PPARγ.

Radiolabeled Ligand Binding Assay

This assay is used to determine the binding affinity of 13-Oxo-ODE to PPARγ. While a specific protocol for ¹⁴C-labelled 13-Oxo-ODE has been mentioned, detailed parameters are not fully available. The following is a generalized protocol for a competitive radioligand binding assay.

Caption: Workflow for a competitive radioligand binding assay.

Protocol Details:

• Protein Preparation: Express and purify His-tagged human PPARγ ligand-binding domain (LBD).

• Radioligand: Utilize [¹⁴C]-13-Oxo-ODE as the radiolabeled ligand.

• Incubation: In a multi-well plate, incubate a fixed concentration of purified PPARγ LBD and [¹⁴C]-13-Oxo-ODE with increasing concentrations of unlabeled 13-Oxo-ODE. Include control wells for total binding (no unlabeled ligand) and non-specific binding (excess unlabeled ligand).

• Separation: Separate the bound from free radioligand. A common method is rapid filtration through a glass fiber filter, which traps the protein-ligand complex.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the specific binding at each concentration of the unlabeled ligand. Plot the percentage of specific binding against the logarithm of the competitor concentration to determine the IC50 value. The binding affinity (Ki) can then be calculated using the Cheng-Prusoff equation.

PPARγ Reporter Gene Assay

This cell-based assay measures the ability of 13-Oxo-ODE to activate PPARγ-mediated gene transcription.

Caption: Workflow for a PPARγ luciferase reporter gene assay.

Protocol Details:

• Cell Culture and Transfection: Culture a suitable host cell line (e.g., HEK293T or CV-1). Co-transfect the cells with a mammalian expression vector for full-length human PPARγ and a reporter plasmid containing multiple copies of a PPRE upstream of a luciferase gene.

• Compound Treatment: Following transfection, treat the cells with a range of concentrations of 13-Oxo-ODE. Include a known PPARγ agonist (e.g., rosiglitazone) as a positive control and a vehicle control (e.g., DMSO).

• Incubation: Incubate the treated cells for a sufficient period (typically 18-24 hours) to allow for gene transcription and protein expression.

• Lysis and Luminescence Measurement: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay system.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., expressing Renilla luciferase) to account for variations in transfection efficiency. Plot the normalized luciferase activity against the logarithm of the 13-Oxo-ODE concentration to generate a dose-response curve and calculate the EC50 value.

Conclusion

13-Oxo-ODE is an endogenous PPARγ ligand with demonstrated anti-inflammatory properties. Its ability to activate PPARγ and subsequently transrepress the NF-κB pathway underscores its therapeutic potential. While the direct binding and activation have been established, further quantitative studies are needed to fully elucidate the potency and binding kinetics of this interaction. The experimental frameworks provided in this guide offer a basis for such future investigations, which will be critical for advancing our understanding of the role of 13-Oxo-ODE in health and disease and for the potential development of novel PPARγ-targeted therapies.

References

• 1. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Indigo Biosciences Human PPAR Reporter Assays Panel All-inclusive Cell-Based | Fisher Scientific [fishersci.com]

Technical Guide: 13-Oxo-ODE-d3 - A Comprehensive Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 13-Oxo-octadecadienoic acid-d3 (13-Oxo-ODE-d3), a deuterated analog of the endogenous lipid mediator 13-Oxo-ODE. This document details its physicochemical properties, analytical methodologies for its characterization, and its role in biological signaling pathways.

Quantitative Data Summary

The following tables summarize the key quantitative data for 13-Oxo-ODE-d3, compiled from typical certificates of analysis.

Table 1: Physical and Chemical Properties

Property	Value
Formal Name	13-oxo-9Z,11E-9,10,12-d3-octadecadienoic acid
Chemical Formula	C₁₈H₂₇D₃O₃
Molecular Weight	297.5 g/mol
Purity (HPLC)	≥98%
Deuterated Forms (d₁-d₃)	≥99%
Appearance	White to off-white solid
UV Maximum (in Ethanol)	275-279 nm
Storage Conditions	-20°C, protect from light, stored under nitrogen
Stability	≥ 2 years at -80°C

Table 2: Analytical Specifications

Analytical Test	Specification
¹H NMR Spectrum	Consistent with structure
LC-MS	Consistent with structure
HPLC Purity	≥98.09%[1]

Experimental Protocols

Detailed methodologies for the key analytical techniques used to ensure the quality and identity of 13-Oxo-ODE-d3 are provided below. These protocols are representative of standard procedures in the field.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is designed to separate and quantify 13-Oxo-ODE-d3 from potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile in water (both containing 0.1% acetic acid).

• Gradient Program:

  • Start with 50% acetonitrile/50% water.

  • Linearly increase to 100% acetonitrile over 20 minutes.

  • Hold at 100% acetonitrile for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 278 nm.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 13-Oxo-ODE-d3.

  • Dissolve in 1 mL of ethanol to create a 1 mg/mL stock solution.

  • Further dilute with the initial mobile phase to a final concentration of 10 µg/mL.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Injection Volume: 10 µL.

• Quantification: Purity is determined by calculating the peak area of 13-Oxo-ODE-d3 as a percentage of the total peak area of all components in the chromatogram.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identity Confirmation

This protocol confirms the molecular weight of 13-Oxo-ODE-d3.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UPLC/HPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• Gradient Program: A suitable gradient to elute the analyte, for example, starting at 40% B and increasing to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Mass Analysis:

  • Scan range: m/z 100-500.

  • The expected [M-H]⁻ ion for C₁₈H₂₇D₃O₃ is approximately m/z 296.2.

• Sample Preparation:

  • Prepare a 1 µg/mL solution of 13-Oxo-ODE-d3 in acetonitrile.

  • Filter the sample through a 0.22 µm syringe filter.

• Injection Volume: 5 µL.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for Structural Confirmation

This method verifies the chemical structure of 13-Oxo-ODE-d3.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

• Sample Preparation:

  • Dissolve approximately 1-5 mg of 13-Oxo-ODE-d3 in 0.5-0.7 mL of the deuterated solvent.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • The number of scans will depend on the sample concentration and instrument sensitivity.

• Data Analysis: The resulting spectrum should be consistent with the known structure of 13-Oxo-ODE, accounting for the deuterium substitutions which will result in the absence of signals at the corresponding positions.

Biological Signaling Pathways

13-Oxo-ODE is a bioactive lipid that plays a role in cellular signaling, primarily through its interaction with peroxisome proliferator-activated receptors (PPARs).

Metabolic Pathway of 13-Oxo-ODE Formation

13-Oxo-ODE is a downstream metabolite of linoleic acid, an essential omega-6 fatty acid.[2][3] The formation of 13-Oxo-ODE involves a multi-step enzymatic process. Initially, linoleic acid is oxidized by lipoxygenases (LOX) or other enzymes to form 13-hydroperoxyoctadecadienoic acid (13-HPODE). This unstable intermediate is then reduced to 13-hydroxyoctadecadienoic acid (13-HODE). Finally, 13-HODE is oxidized by a NAD⁺-dependent dehydrogenase to yield 13-Oxo-ODE.

Caption: Metabolic conversion of Linoleic Acid to 13-Oxo-ODE.

13-Oxo-ODE Signaling via PPARγ

13-Oxo-ODE has been identified as an endogenous ligand for the peroxisome proliferator-activated receptor-gamma (PPARγ). PPARγ is a nuclear receptor that, upon activation, forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This binding event modulates the transcription of genes involved in inflammation and metabolism. The activation of PPARγ by 13-Oxo-ODE has been shown to have anti-inflammatory effects.

Caption: 13-Oxo-ODE activation of the PPARγ signaling pathway.

References

• 1. scielo.br [scielo.br]
• 2. aocs.org [aocs.org]
• 3. Lipid Profiling Using 1H NMR Spectroscopy | Springer Nature Experiments [experiments.springernature.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 13-Oxo-ODE-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Oxo-9Z,11E-octadecadienoic acid (13-Oxo-ODE) is a bioactive lipid mediator derived from the enzymatic oxidation of linoleic acid. As a metabolite of 13-hydroxyoctadecadienoic acid (13-HODE), it plays a significant role in various physiological and pathological processes. Notably, 13-Oxo-ODE has been identified as an endogenous ligand for peroxisome proliferator-activated receptors gamma (PPARγ) and alpha (PPARα), implicating it in the regulation of inflammation, cell proliferation, and lipid metabolism.[1][2][3][4] Given its low endogenous concentrations and potent biological activities, accurate and precise quantification of 13-Oxo-ODE in biological matrices is crucial for understanding its role in health and disease.

This document provides detailed application notes and protocols for the use of 13-Oxo-ODE-d3 as an internal standard for the quantitative analysis of 13-Oxo-ODE by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like 13-Oxo-ODE-d3 is essential for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring the reliability of quantitative results.[5]

Properties of 13-Oxo-ODE-d3

Property	Value
Formal Name	13-oxo-9Z,11E-9,10,12,-d3-octadecadienoic acid
Chemical Formula	C₁₈H₂₇D₃O₃
Molecular Weight	297.5 g/mol
Deuterium Incorporation	≥99% (d₁-d₃)
Purity	≥98%
Formulation	A solution in acetonitrile or ethanol
Storage	-20°C or -80°C

Metabolic Pathway of 13-Oxo-ODE Formation

The biosynthesis of 13-Oxo-ODE from linoleic acid is a multi-step enzymatic process.

Biosynthesis of 13-Oxo-ODE from Linoleic Acid.

Signaling Pathways of 13-Oxo-ODE

13-Oxo-ODE exerts its biological effects primarily through the activation of PPARγ and PPARα nuclear receptors.

PPARγ Signaling Pathway

13-Oxo-ODE activation of the PPARγ signaling pathway.

PPARα Signaling Pathway

13-Oxo-ODE activation of the PPARα signaling pathway.

Experimental Protocols

General Experimental Workflow

General workflow for the quantification of 13-Oxo-ODE.

Protocol 1: Quantification of 13-Oxo-ODE in Human Plasma using Solid-Phase Extraction (SPE)

This protocol is adapted from established methods for oxylipin analysis.

1. Materials and Reagents:

• 13-Oxo-ODE and 13-Oxo-ODE-d3 standards

• Human plasma (collected with EDTA)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid

• Water (LC-MS grade)

• Oasis HLB SPE cartridges (or similar)

• Butylated hydroxytoluene (BHT) and ethylenediaminetetraacetic acid (EDTA) as antioxidants

2. Sample Preparation:

• Thaw plasma samples on ice.

• To 200 µL of plasma, add 5 µL of an antioxidant solution (e.g., 0.2 mg/mL BHT/EDTA in methanol).

• Add 10 µL of 13-Oxo-ODE-d3 internal standard solution (concentration to be optimized, typically 50-100 ng/mL).

• Vortex briefly.

• Add 600 µL of ice-cold methanol to precipitate proteins.

• Vortex for 30 seconds and incubate at -20°C for 30 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collect the supernatant.

3. Solid-Phase Extraction (SPE):

• Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant from the protein precipitation step onto the SPE cartridge.

• Wash the cartridge with 1 mL of 10% methanol in water.

• Elute the lipids with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

4. LC-MS/MS Analysis:

• LC System: UPLC or HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from 20% to 95% B over 15 minutes, followed by a wash and re-equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transitions:

  • 13-Oxo-ODE: Precursor ion (m/z) 293.2 → Product ion (m/z) 113.1

  • 13-Oxo-ODE-d3: Precursor ion (m/z) 296.2 → Product ion (m/z) 113.1

Protocol 2: Quantification of 13-Oxo-ODE in Cell Culture Supernatant or Cell Lysate using Liquid-Liquid Extraction (LLE)

1. Materials and Reagents:

• As in Protocol 1, with the addition of ethyl acetate and hexane.

2. Sample Preparation:

• Collect cell culture supernatant or prepare cell lysate.

• To 500 µL of sample, add 5 µL of antioxidant solution.

• Add 10 µL of 13-Oxo-ODE-d3 internal standard solution.

• Vortex briefly.

• Acidify the sample to pH 3-4 with 1 M HCl.

3. Liquid-Liquid Extraction (LLE):

• Add 1 mL of ethyl acetate to the sample.

• Vortex vigorously for 1 minute.

• Centrifuge at 3,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the upper organic layer.

• Repeat the extraction with another 1 mL of ethyl acetate.

• Combine the organic layers.

• Evaporate the solvent to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

4. LC-MS/MS Analysis:

• Follow the same LC-MS/MS parameters as described in Protocol 1.

Data Presentation

The following tables summarize typical quantitative data obtained for 13-Oxo-ODE analysis.

Table 1: Method Validation Parameters for 13-Oxo-ODE Quantification

Parameter	Rat Plasma	Human Serum (Expected)	Cell Culture (Expected)
Limit of Detection (LOD)	Not Reported	0.1 - 1 ng/mL	0.05 - 0.5 ng/mL
Limit of Quantification (LOQ)	26.8 nmol/L (~7.9 ng/mL)	0.5 - 5 ng/mL	0.1 - 2 ng/mL
Recovery	Not Reported	> 85%	> 85%
Precision (%RSD)	< 18.5%	< 15%	< 15%
Linearity (r²)	> 0.99	> 0.99	> 0.99

Table 2: Reported Concentrations of 13-Oxo-ODE in Biological Samples

Biological Matrix	Species	Concentration	Reference
Plasma	Rat	57.8 ± 19.2 nmol/L	Yuan et al., 2013
Serum	Human	Positively associated with Coronary Artery Disease risk	Wu et al., 2022
Colonic Epithelial Cells	Human	85 - 155 ng/mL (stimulated)	Altmann et al., 2007

Conclusion

The use of 13-Oxo-ODE-d3 as an internal standard provides a robust and reliable method for the accurate quantification of 13-Oxo-ODE in a variety of biological matrices. The detailed protocols and application notes presented here offer a comprehensive guide for researchers in the fields of lipidomics, drug discovery, and clinical research to investigate the role of this important lipid mediator in health and disease. The provided signaling pathway diagrams and quantitative data further enhance the understanding of 13-Oxo-ODE's biological context and significance.

References

• 1. researchgate.net [researchgate.net]
• 2. Technical recommendations for analyzing oxylipins by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 13-Oxo-ODE Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation and analysis of 13-oxo-9Z,11E-octadecadienoic acid (13-Oxo-ODE), a bioactive lipid mediator derived from the oxidation of linoleic acid. 13-Oxo-ODE is an endogenous ligand for the nuclear receptor peroxisome proliferator-activated receptor-gamma (PPARγ) and is implicated in various physiological and pathological processes, including inflammation and cancer.[1][2][3] Accurate and reliable quantification of 13-Oxo-ODE in biological matrices is crucial for understanding its role in health and disease.

Biological Significance of 13-Oxo-ODE

13-Oxo-ODE is formed from the dehydrogenation of 13-hydroxyoctadecadienoic acid (13-HODE).[1][3] It has been identified as a potent activator of PPARγ, a key regulator of lipid metabolism and inflammation. Through its interaction with PPARγ, 13-Oxo-ODE can modulate the expression of target genes, leading to anti-inflammatory effects in human colonic epithelial cells. Its involvement in cellular signaling pathways makes it a molecule of interest in the study of inflammatory bowel disease, cancer, and metabolic disorders.

Signaling Pathway of 13-Oxo-ODE

The diagram below illustrates the formation of 13-Oxo-ODE from linoleic acid and its subsequent activation of the PPARγ signaling pathway.

13-Oxo-ODE formation and PPARγ signaling pathway.

Experimental Protocols

Accurate quantification of 13-Oxo-ODE requires robust sample preparation to extract the analyte from complex biological matrices and minimize interferences. The following protocols are based on established methods for the analysis of oxylipins.

Protocol 1: Liquid-Liquid Extraction for Plasma/Serum Samples

This protocol is suitable for the extraction of total (free and esterified) 13-Oxo-ODE from plasma or serum.

Materials:

• Plasma or serum samples

• Internal Standard (IS): 13-HODE-d4 or other suitable deuterated standard

• Antioxidant solution: 50 mM Butylated hydroxytoluene (BHT) and 200 mM Diethylenetriaminepentaacetic acid (DTPA)

• Potassium Hydroxide (KOH), 0.2 M in methanol

• Hexane

• 2-Propanol

• 10% (v/v) Acetic Acid

• Nitrogen gas supply

• Vortex mixer

• Centrifuge

Procedure:

• Thaw frozen plasma/serum samples on ice.

• To a glass tube, add 50 µL of plasma, 10 µL of antioxidant solution, and 100 µL of internal standard solution.

• For hydrolysis of esterified 13-Oxo-ODE, add 0.2 M KOH in methanol. Incubate at 60°C for 30 minutes.

• Cool the samples to room temperature and acidify to pH 4-6 with acetic acid.

• Add 1.0 mL of a solution of 10% v/v acetic acid in water/2-propanol/hexane (2/20/30, v/v/v).

• Vortex briefly to mix.

• Add 2.0 mL of hexane, vortex for 3 minutes, and centrifuge at 2000 x g for 5 minutes at room temperature.

• Transfer the upper hexane layer to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., 50% methanol) for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Cleaner Extracts

SPE is recommended for samples requiring more extensive cleanup to remove interfering substances.

Materials:

• Plasma, urine, or tissue homogenate samples

• Internal Standard (IS)

• Methanol (MeOH)

• Deionized Water (DI H₂O)

• 5% Methanol in water

• SPE cartridges (e.g., C18)

• SPE manifold

• Nitrogen gas supply

Procedure:

• Precondition the SPE cartridge with 1 mL of MeOH followed by 1 mL of DI H₂O.

• Load the pre-treated sample (e.g., hydrolyzed and acidified plasma from Protocol 1, steps 1-4) onto the cartridge.

• Wash the cartridge with 1.5 mL of 5% MeOH to remove polar impurities.

• Elute 13-Oxo-ODE and other oxylipins with 1.2 mL of MeOH.

• Evaporate the eluent to dryness under a stream of nitrogen.

• Reconstitute the extract in the initial mobile phase for LC-MS/MS analysis.

Experimental Workflow

The following diagram outlines the general workflow for 13-Oxo-ODE analysis from biological samples.

General workflow for 13-Oxo-ODE analysis.

Data Presentation

The following tables summarize key quantitative data for the analysis of 13-Oxo-ODE.

Table 1: LC-MS/MS Parameters for 13-Oxo-ODE Analysis

Parameter	Value	Reference
Ionization Mode	Negative Electrospray (ESI-)
Precursor Ion (m/z)	293.2
Product Ion (m/z)	171.1
Internal Standard	13-HODE-d4
IS Precursor Ion (m/z)	299.3
IS Product Ion (m/z)	198.1

Table 2: Reported Concentrations and Limits of Quantitation (LOQ) of 13-Oxo-ODE

Matrix	Analyte	Concentration (nmol/L)	LOQ (nmol/L)	Reference
Rat Plasma	9-HODE	57.8 ± 18.7	9.7
Rat Plasma	13-HODE	123.2 ± 31.1	18.5
Rat Plasma	9-oxoODE	218.1 ± 53.7	35.9
Rat Plasma	13-oxoODE	57.8 ± 19.2	26.8

Note: The concentrations are presented as mean ± standard deviation.

Concluding Remarks

The protocols and data presented provide a comprehensive guide for the robust and accurate analysis of 13-Oxo-ODE in biological samples. Adherence to these methodologies will enable researchers to obtain reliable data to further elucidate the role of this important lipid mediator in health and disease. The use of appropriate internal standards and careful sample handling, including the use of antioxidants, are critical for accurate quantification.

References

• 1. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 2. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Solid-Phase Extraction of Oxylipins from Plasma: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the solid-phase extraction (SPE) of oxylipins from plasma samples. Oxylipins are a diverse class of bioactive lipid mediators derived from the oxygenation of polyunsaturated fatty acids (PUFAs). They play crucial roles in a multitude of physiological and pathological processes, including inflammation, cardiovascular function, and immunity.[1][2] Accurate and reliable quantification of these low-abundance signaling molecules is critical for understanding their biological functions and for the development of novel therapeutics.

Solid-phase extraction is a widely adopted technique for the selective isolation and concentration of oxylipins from complex biological matrices like plasma, enabling sensitive downstream analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4] This application note details a robust SPE protocol, discusses critical parameters, and provides quantitative data to aid in method selection and optimization.

Overview of Oxylipin Signaling Pathways

Oxylipins are generated from PUFAs, primarily arachidonic acid (ARA), eicosapentaenoic acid (EPA), and docosahexaenoic acid (DHA), through three major enzymatic pathways: cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP).[5] These pathways produce a wide array of signaling molecules, including prostaglandins, leukotrienes, thromboxanes, and hydroxyeicosatetraenoic acids (HETEs), each with distinct biological activities.

Caption: Major enzymatic pathways for oxylipin biosynthesis from polyunsaturated fatty acids.

Experimental Workflow for Solid-Phase Extraction

The successful extraction of oxylipins from plasma requires careful sample handling and a systematic multi-step procedure to remove interfering substances and concentrate the analytes of interest. The general workflow involves sample pretreatment, SPE, and subsequent analysis.

Caption: General experimental workflow for the solid-phase extraction of oxylipins from plasma.

Detailed Protocol for Solid-Phase Extraction of Oxylipins

This protocol is a general guideline and may require optimization depending on the specific oxylipins of interest and the LC-MS/MS system used. A mixed-mode SPE sorbent, such as Oasis MAX, is often recommended for broad-spectrum oxylipin analysis.

Materials and Reagents:

• Plasma samples (collected with EDTA as an anticoagulant and stored at -80°C)

• Internal Standard (IS) solution (a mixture of deuterated oxylipin standards)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid or Acetic acid

• Butylated hydroxytoluene (BHT) or other antioxidant

• SPE cartridges (e.g., Waters Oasis MAX, Agilent Strata-X)

• SPE manifold

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Thawing and Pretreatment:

  • Thaw plasma samples on ice to prevent degradation of analytes.

  • To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard solution.

  • Add 400 µL of ice-cold methanol containing an antioxidant (e.g., 0.1% BHT) to precipitate proteins.

  • Vortex the mixture for 30 seconds and incubate at -20°C for 20 minutes to enhance protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube.

• Solid-Phase Extraction:

  • Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of water. Do not allow the sorbent bed to dry.

  • Loading: Load the supernatant from the pretreatment step onto the conditioned SPE cartridge. A slow and steady flow rate is recommended for optimal binding.

  • Washing: Wash the cartridge with 1 mL of water to remove polar interferences. Follow with a wash of 1 mL of 5-10% methanol in water to remove less polar interferences.

  • Elution: Elute the oxylipins with 1 mL of an appropriate solvent. For mixed-mode anion exchange cartridges like Oasis MAX, an acidic elution solvent is required. A common choice is methanol containing 1-2% formic acid.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 50-100 µL of the initial mobile phase of the LC-MS/MS analysis (e.g., 50:50 methanol:water).

  • Vortex briefly and transfer to an autosampler vial for analysis.

Quantitative Data and Performance

The choice of SPE sorbent significantly impacts the recovery of different oxylipin classes. The following table summarizes typical recovery data for various oxylipins using different SPE phases. It is important to note that these values can vary based on the specific protocol and laboratory conditions.

Oxylipin Class	Analyte Example	SPE Sorbent	Average Recovery (%)	Reference
Prostaglandins	Prostaglandin E2 (PGE2)	C18	92.5
Thromboxanes	Thromboxane B2 (TXB2)	C18	90.6
Leukotrienes	Leukotriene B4 (LTB4)	C18	86.1
HETEs	5-HETE	C18	95.3
HETEs	12-HETE	C18	99.8
HETEs	15-HETE	C18	92.8
Various	57 Oxylipins	Reversed-phase C18	66.8 - 121.2

Downstream Analysis by LC-MS/MS

Following SPE, the concentrated and purified oxylipin extracts are analyzed by reverse-phase liquid chromatography coupled to a tandem mass spectrometer (LC-MS/MS). The separation is typically achieved using a C18 column with a gradient elution of water and an organic solvent (e.g., acetonitrile or methanol), both often containing a small amount of acid (e.g., 0.1% formic acid or acetic acid) to improve chromatographic peak shape and ionization efficiency.

Detection is performed using a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode and multiple reaction monitoring (MRM) for high selectivity and sensitivity. The use of stable isotope-labeled internal standards for each class of oxylipins is crucial for accurate quantification, as it corrects for analyte losses during sample preparation and potential matrix effects during ionization.

Conclusion

Solid-phase extraction is an indispensable tool for the reliable analysis of oxylipins in plasma. The protocol outlined in this application note, in conjunction with the provided quantitative data and workflow diagrams, offers a solid foundation for researchers to develop and implement robust methods for oxylipin quantification. Careful optimization of each step, from sample handling to LC-MS/MS analysis, is paramount to achieving accurate and reproducible results, which are essential for advancing our understanding of the role of these potent lipid mediators in health and disease.

References

• 1. Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of Plasma Oxylipins Using Solid-Phase Extraction and Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. zenodo.org [zenodo.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Note: Quantification of 13-Oxo-ODE in Biological Matrices using Isotope Dilution Mass Spectrometry

Introduction

13-Oxo-octadecadienoic acid (13-Oxo-ODE) is a bioactive lipid mediator derived from the enzymatic oxidation of linoleic acid. As a metabolite of 13-hydroxyoctadecadienoic acid (13-HODE), 13-Oxo-ODE plays a significant role in various physiological and pathological processes. Notably, it has been identified as an endogenous ligand for the peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that regulates gene expression involved in lipid metabolism, inflammation, and cellular differentiation.[1][2] Given its involvement in these critical signaling pathways, the accurate quantification of 13-Oxo-ODE in biological samples is essential for researchers in cellular biology, pharmacology, and drug development to elucidate its role in health and disease.

Isotope dilution mass spectrometry (IDMS) is the gold standard for the quantitative analysis of endogenous small molecules due to its high specificity, sensitivity, and accuracy. This method involves the addition of a known amount of a stable isotope-labeled internal standard (e.g., deuterated 13-Oxo-ODE) to a sample at the earliest stage of preparation. This internal standard behaves chemically and physically identically to the endogenous analyte throughout extraction, purification, and ionization, thus correcting for any sample loss or matrix effects. This application note provides a detailed protocol for the quantification of 13-Oxo-ODE in biological matrices, such as plasma and tissue homogenates, using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) based IDMS approach.

Biological Significance of 13-Oxo-ODE

13-Oxo-ODE is formed from linoleic acid through the action of 15-lipoxygenase (15-LOX) to produce 13-HODE, which is subsequently oxidized to 13-Oxo-ODE by 13-HODE dehydrogenase.[1] Its primary recognized function is its ability to activate PPARγ.[1][2] Upon binding to 13-Oxo-ODE, PPARγ forms a heterodimer with the retinoid X receptor (RXR), which then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes, thereby modulating their transcription. This signaling cascade is implicated in the regulation of adipogenesis, glucose homeostasis, and the inflammatory response. Dysregulation of the 13-Oxo-ODE/PPARγ axis has been linked to various conditions, including inflammatory bowel disease and metabolic disorders.

Experimental Overview

The analytical workflow for the quantification of 13-Oxo-ODE by IDMS involves several key steps: sample preparation, including the addition of a deuterated internal standard, extraction of lipids, and purification; chromatographic separation of 13-Oxo-ODE from other matrix components using liquid chromatography; and detection and quantification by tandem mass spectrometry operating in multiple reaction monitoring (MRM) mode.

Data Presentation

The following tables summarize the key quantitative parameters for the IDMS method for 13-Oxo-ODE, as well as representative concentrations found in biological samples.

Table 1: Mass Spectrometry Parameters for 13-Oxo-ODE and Deuterated Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
13-Oxo-ODE	293.2	113.1	15
13-Oxo-ODE-d3	296.2	113.1	15

Table 2: Method Validation Parameters for 13-Oxo-ODE Quantification in Rat Plasma

Parameter	Value
Limit of Quantification (LOQ)	26.8 nmol/L
Linearity (Correlation Coefficient)	> 0.99
Reproducibility (CV%)	< 18.5%
Mean Concentration in Rat Plasma	57.8 nmol/L

Data adapted from a study on oxidized linoleic acid metabolites in rat plasma.

Experimental Protocols

Materials and Reagents

• 13-Oxo-ODE analytical standard

• 13-Oxo-ODE-d3 internal standard

• HPLC-grade methanol, acetonitrile, isopropanol, and hexane

• Glacial acetic acid

• Butylated hydroxytoluene (BHT)

• Triphenylphosphine (TPP)

• Ultrapure water

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Sample Preparation

• Sample Collection and Storage: Collect biological samples (e.g., plasma, tissue) and immediately add an antioxidant like BHT to prevent auto-oxidation. Store samples at -80°C until analysis.

• Internal Standard Spiking: To 200 µL of plasma or tissue homogenate, add 10 µL of a working solution of 13-Oxo-ODE-d3 (concentration to be optimized based on expected endogenous levels).

• Protein Precipitation and Lipid Extraction (for plasma):

  • Add 800 µL of a cold (-20°C) solution of methanol containing BHT and TPP.

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE) for Cleanup:

  • Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the supernatant from the previous step onto the SPE cartridge.

  • Wash the cartridge with 3 mL of water followed by 3 mL of 30% methanol in water to remove polar impurities.

  • Elute the oxylipins with 2 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 50 µL of the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% acetic acid

• Mobile Phase B: Acetonitrile/Isopropanol (80:20, v/v) with 0.1% acetic acid

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Gradient to 95% B

  • 12-15 min: Hold at 95% B

  • 15.1-18 min: Return to 30% B for re-equilibration

Mass Spectrometry

• Instrument: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: See Table 1.

Data Analysis and Quantification

The concentration of 13-Oxo-ODE in the sample is determined by calculating the peak area ratio of the endogenous analyte to the isotopically labeled internal standard. A calibration curve is generated by plotting the peak area ratios of a series of calibration standards (containing known concentrations of 13-Oxo-ODE and a fixed concentration of the internal standard) against their corresponding concentrations. The concentration of 13-Oxo-ODE in the biological sample is then interpolated from this calibration curve.

Visualizations

Caption: Experimental workflow for 13-Oxo-ODE analysis.

Caption: 13-Oxo-ODE and PPARγ signaling pathway.

References

• 1. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Quantitative Lipidomics Profiling of 13-Oxo-ODE using Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-oxo-octadecadienoic acid (13-Oxo-ODE) is a bioactive lipid mediator derived from the oxidation of linoleic acid.[1] As a metabolite of 13-hydroxyoctadecadienoic acid (13-HODE), it is implicated in a variety of physiological and pathological processes, including cell proliferation and inflammation.[2][3] Notably, 13-Oxo-ODE has been identified as an endogenous ligand for the peroxisome proliferator-activated receptor-gamma (PPARγ), a key regulator of lipid metabolism and inflammatory responses.[4] Accurate quantification of 13-Oxo-ODE in biological matrices is therefore crucial for understanding its role in health and disease, and for the development of novel therapeutics targeting lipid signaling pathways.

This application note details a robust and sensitive method for the quantitative analysis of 13-Oxo-ODE in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard, 13-Oxo-ODE-d3. The use of a stable isotope-labeled internal standard is essential for correcting analytical variability that can arise during sample preparation and analysis, ensuring high accuracy and precision.[5]

Principle of the Method

This method utilizes a stable isotope dilution LC-MS/MS approach for the accurate quantification of endogenous 13-Oxo-ODE. The deuterated internal standard, 13-Oxo-ODE-d3, which contains three deuterium atoms, is spiked into the sample at the beginning of the extraction process. Since 13-Oxo-ODE-d3 is chemically identical to the endogenous analyte, it co-elutes during chromatographic separation and experiences similar ionization and fragmentation in the mass spectrometer. By measuring the ratio of the signal intensity of the endogenous analyte to that of the deuterated internal standard, accurate quantification can be achieved, compensating for any sample loss during preparation and variations in instrument response.

Applications

This analytical method is suitable for a wide range of research and drug development applications, including:

• Biomarker Discovery: Quantifying 13-Oxo-ODE levels in various disease states to identify potential diagnostic or prognostic biomarkers.

• Pharmacodynamic Studies: Assessing the effect of therapeutic interventions on the 13-Oxo-ODE signaling pathway.

• Metabolic Profiling: Investigating the role of 13-Oxo-ODE in lipid metabolism and related disorders.

• Nutritional Science: Evaluating the impact of dietary fats on the production of bioactive lipid mediators.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the analysis of 13-Oxo-ODE in biological samples. These values are provided as a general guideline and may vary depending on the specific sample matrix and instrumentation used.

Parameter	Value	Reference
Endogenous Concentration (Rat Plasma)	69.5 - 263.0 nmol/L
Limit of Quantitation (LOQ)	9.7–35.9 nmol/L
Linearity (Correlation Coefficient)	> 0.991
Reproducibility (CV%)	< 18.5%

Experimental Protocols

Sample Preparation: Lipid Extraction from Plasma/Serum

This protocol describes a liquid-liquid extraction procedure using methyl-tert-butyl ether (MTBE) for the efficient extraction of lipids from plasma or serum samples.

Materials:

• Plasma or serum samples

• 13-Oxo-ODE-d3 internal standard solution (concentration to be optimized based on expected endogenous levels)

• Ice-cold methanol (MeOH)

• Methyl-tert-butyl ether (MTBE)

• Ice-cold water

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge capable of 14,000 x g and 4°C

• Nitrogen evaporator or centrifugal vacuum concentrator

Procedure:

• Thaw plasma/serum samples on ice.

• In a microcentrifuge tube, add 100 µL of the plasma/serum sample.

• Spike the sample with an appropriate amount of 13-Oxo-ODE-d3 internal standard solution.

• Add 300 µL of ice-cold methanol to the sample. Vortex for 30 seconds to precipitate proteins.

• Add 1 mL of MTBE. Vortex for 1 minute.

• Incubate the mixture for 30 minutes at 4°C with agitation.

• Add 250 µL of ice-cold water to induce phase separation. Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new tube.

• Dry the extracted lipids under a gentle stream of nitrogen or using a centrifugal vacuum concentrator.

• Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Mass spectrometer (e.g., Triple Quadrupole) capable of Multiple Reaction Monitoring (MRM).

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Gradient: A linear gradient from 30% B to 100% B over 15 minutes, hold at 100% B for 5 minutes, and then re-equilibrate at 30% B for 5 minutes. (This is an example and should be optimized for your specific application).

Mass Spectrometry Conditions (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transitions:

  • 13-Oxo-ODE: Precursor ion (m/z) 293.2 -> Product ion (m/z) 113.1

  • 13-Oxo-ODE-d3: Precursor ion (m/z) 296.2 -> Product ion (m/z) 113.1 (or another suitable fragment)

• Collision Energy: Optimize for maximum signal intensity for each transition. A starting point of 10-20 eV can be used.

• Other Parameters: Optimize source parameters such as capillary voltage, gas flow, and temperature according to the instrument manufacturer's recommendations.

Data Analysis and Quantification

• Integrate the peak areas for the MRM transitions of both endogenous 13-Oxo-ODE and the internal standard 13-Oxo-ODE-d3.

• Calculate the ratio of the peak area of 13-Oxo-ODE to the peak area of 13-Oxo-ODE-d3.

• Prepare a calibration curve using known concentrations of a non-deuterated 13-Oxo-ODE standard spiked with a fixed concentration of the 13-Oxo-ODE-d3 internal standard.

• Plot the peak area ratio against the concentration of the standard to generate a linear regression curve.

• Determine the concentration of 13-Oxo-ODE in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for the quantitative analysis of 13-Oxo-ODE.

Caption: Simplified signaling pathway of 13-Oxo-ODE biosynthesis and action.

References

• 1. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. LIPID MAPS [lipidmaps.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of 13-Oxo-ODE-d3 using MRM Transitions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 13-oxo-octadecadienoic acid (13-Oxo-ODE) using its deuterated internal standard, 13-Oxo-ODE-d3, by liquid chromatography-tandem mass spectrometry (LC-MS/MS) with multiple reaction monitoring (MRM).

Introduction

13-Oxo-ODE is an oxidized metabolite of linoleic acid, formed via the enzymatic oxidation of 13-hydroxyoctadecadienoic acid (13-HODE). It has been identified as an endogenous ligand for the peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that plays a key role in the regulation of inflammation and metabolism. Given its biological significance, accurate quantification of 13-Oxo-ODE in biological matrices is crucial for understanding its physiological and pathological roles. The use of a stable isotope-labeled internal standard, such as 13-Oxo-ODE-d3, is essential for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring analytical accuracy and precision.

Quantitative Data Summary

The following table summarizes the optimized MRM transitions for the analysis of 13-Oxo-ODE and its internal standard, 13-Oxo-ODE-d3. These parameters were established using negative ion electrospray ionization (ESI).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ion Function
13-Oxo-ODE	293.2	113.1	15	Quantifier
293.2	185.1	15	Qualifier
13-Oxo-ODE-d3	296.2	198.1	10	Quantifier
296.2	113.1	15	Qualifier

Note: Collision energies may require optimization based on the specific mass spectrometer used.

Experimental Protocols

Two detailed protocols are provided below: a Solid-Phase Extraction (SPE) method for high-throughput analysis of free 13-Oxo-ODE and a Liquid-Liquid Extraction (LLE) with saponification for the analysis of total (free and esterified) 13-Oxo-ODE in plasma.

Protocol 1: Solid-Phase Extraction (SPE) for Free 13-Oxo-ODE in Human Plasma

This protocol is suitable for the rapid and efficient extraction of free 13-Oxo-ODE from plasma samples.

Materials:

• Human plasma collected in EDTA tubes

• 13-Oxo-ODE-d3 internal standard solution (in methanol or ethanol)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Oasis MAX SPE cartridges (or similar mixed-mode anion exchange cartridges)

• Centrifuge capable of 4°C

• Nitrogen evaporator

• Vortex mixer

• LC-MS/MS system

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma in a polypropylene tube, add 10 µL of the 13-Oxo-ODE-d3 internal standard solution at a known concentration. Vortex briefly.

• Protein Precipitation: Add 300 µL of ice-cold methanol containing 0.1% formic acid. Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new clean tube.

• SPE Cartridge Conditioning:

  • Condition the Oasis MAX SPE cartridge with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of water.

  • Wash the cartridge with 1 mL of 25% methanol in water.

• Elution: Elute the analytes with 1 mL of methanol containing 1% formic acid.

• Evaporation: Dry the eluate under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Vortex to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) with Saponification for Total 13-Oxo-ODE in Human Plasma

This protocol is designed to measure the total concentration of 13-Oxo-ODE, including what is esterified in lipids, by incorporating a saponification (alkaline hydrolysis) step.

Materials:

• Human plasma collected in EDTA tubes

• 13-Oxo-ODE-d3 internal standard solution (in methanol or ethanol)

• Methanol (LC-MS grade)

• Potassium hydroxide (KOH) solution (2 M in water)

• Hexane (LC-MS grade)

• Ethyl acetate (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Centrifuge capable of 4°C

• Nitrogen evaporator

• Vortex mixer

• LC-MS/MS system

Procedure:

• Sample and Internal Standard: In a glass tube, combine 100 µL of plasma with 10 µL of the 13-Oxo-ODE-d3 internal standard solution.

• Saponification:

  • Add 500 µL of methanol.

  • Add 100 µL of 2 M KOH.

  • Vortex and incubate at 60°C for 30 minutes to hydrolyze the ester bonds.

• Cooling and Acidification:

  • Cool the samples on ice.

  • Acidify the mixture to pH 3-4 by adding approximately 50 µL of formic acid. Check the pH with pH paper.

• Liquid-Liquid Extraction:

  • Add 1 mL of a hexane:ethyl acetate (1:1, v/v) mixture.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 3,000 x g for 5 minutes at 4°C to separate the phases.

• Organic Phase Collection: Carefully transfer the upper organic layer to a new clean tube.

• Re-extraction: Repeat the extraction step (step 4) with another 1 mL of the hexane:ethyl acetate mixture and combine the organic layers.

• Evaporation: Dry the combined organic extracts under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Analysis: Transfer the sample to an autosampler vial for LC-MS/MS analysis.

Visualizations

Signaling Pathway of 13-Oxo-ODE

The following diagram illustrates the metabolic origin of 13-Oxo-ODE and its subsequent role as a signaling molecule.

Caption: Metabolic pathway and signaling of 13-Oxo-ODE.

Experimental Workflow for 13-Oxo-ODE-d3 Analysis

This diagram outlines the general workflow for the quantitative analysis of 13-Oxo-ODE using its deuterated internal standard.

Caption: General workflow for 13-Oxo-ODE analysis.

Quantifying 13-Oxo-ODE in Cell Culture Experiments: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Oxo-octadecadienoic acid (13-Oxo-ODE) is a bioactive lipid mediator derived from the oxygenation of linoleic acid. As an endogenous ligand for the peroxisome proliferator-activated receptor-gamma (PPARγ), 13-Oxo-ODE plays a significant role in regulating inflammatory responses and cell proliferation.[1][2][3] Its involvement in various physiological and pathological processes, including inflammatory bowel disease and cancer, makes its accurate quantification in cell culture experiments crucial for understanding disease mechanisms and for the development of novel therapeutics.[2][4] This document provides detailed application notes and protocols for the reliable quantification of 13-Oxo-ODE in cell culture samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation

The following table summarizes representative quantitative data for 13-Oxo-ODE production in human colonic epithelial cells.

Cell Type	Treatment	13-Oxo-ODE Concentration (ng/mL)
HT-29 Cells	Calcium Ionophore Stimulation	155
Primary Colonic Epithelial Cells	Calcium Ionophore Stimulation	85
Data sourced from a study on endogenous PPARγ ligands in human colonic epithelial cells.

Signaling Pathway of 13-Oxo-ODE

13-Oxo-ODE is synthesized from linoleic acid through a multi-step enzymatic process. It exerts its biological effects primarily through the activation of PPARγ, a nuclear receptor that modulates gene expression.

Caption: Biosynthesis and signaling pathway of 13-Oxo-ODE.

Experimental Workflow for Quantification

A typical workflow for the quantification of 13-Oxo-ODE from cell culture samples involves sample preparation, extraction, and analysis by LC-MS/MS.

Caption: General workflow for 13-Oxo-ODE quantification.

Experimental Protocols

I. Cell Culture and Sample Collection

• Cell Seeding: Plate cells (e.g., HT-29 human colorectal adenocarcinoma cells) in appropriate culture vessels and grow to the desired confluency.

• Treatment: Treat cells with the desired compounds (e.g., calcium ionophore A23187 to stimulate 13-Oxo-ODE production) for the specified duration.

• Harvesting:

  • Supernatant: Aspirate the cell culture medium and transfer to a clean tube. Centrifuge to remove any detached cells and collect the supernatant.

  • Cells: Wash the adherent cells with ice-cold phosphate-buffered saline (PBS). Scrape the cells in PBS and transfer to a clean tube.

• Storage: Immediately process the samples or store them at -80°C to prevent degradation of oxylipins.

II. Sample Preparation and Lipid Extraction

Oxylipins are present at low concentrations in biological samples, necessitating an efficient extraction and concentration step prior to analysis. Both Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are commonly used methods.

A. Solid-Phase Extraction (SPE) Protocol (Anion Exchange)

This protocol is adapted for cell culture samples and utilizes a mixed-mode anion exchange SPE plate.

• Sample Dilution: Dilute 300 µL of the cell culture sample (supernatant or cell lysate) with 400 µL of a solution of 85:15 (v/v) 200 µM ammonium bicarbonate:methanol.

• SPE Plate Conditioning:

  • Condition the wells of an Oasis MAX µElution plate with 200 µL of methanol.

  • Equilibrate the wells with 200 µL of the 85:15 ammonium bicarbonate:methanol solution.

• Sample Loading: Load the entire diluted sample onto the conditioned SPE plate.

• Washing Steps:

  • Wash the wells with 600 µL of the 85:15 ammonium bicarbonate:methanol solution.

  • Wash the wells with 600 µL of methanol to remove non-polar contaminants.

• Elution:

  • Prepare a collection plate by adding 30 µL of 10% aqueous glycerol to each well.

  • Elute the oxylipins slowly with 30 µL of 50:50 (v/v) acetonitrile:isopropanol containing 5% formic acid.

• Final Preparation: Seal the collection plate, mix thoroughly, and inject 3 µL into the LC-MS/MS system.

B. Liquid-Liquid Extraction (LLE) Protocol

• Internal Standard Spiking: Add an appropriate internal standard (e.g., 13-Oxo-ODE-d4) to the cell culture sample (supernatant or lysate).

• Acidification: Acidify the sample to approximately pH 3 with a dilute acid (e.g., 1 M HCl).

• Extraction Solvent Addition: Add 2-3 volumes of a water-immiscible organic solvent (e.g., ethyl acetate or a mixture of hexane:isopropanol).

• Extraction: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge the sample at a low speed (e.g., 1000 x g) for 5-10 minutes to separate the aqueous and organic phases.

• Collection: Carefully transfer the upper organic layer containing the lipids to a new tube.

• Drying: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a small volume (e.g., 100 µL) of the initial LC mobile phase (e.g., 50:50 methanol:water) for injection.

III. LC-MS/MS Quantification

Analysis is typically performed using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for the separation of oxylipins.

  • Mobile Phase: A gradient of water and acetonitrile or methanol, both typically containing a small amount of acid (e.g., 0.1% formic acid) to improve ionization.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is generally preferred for oxylipins.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for 13-Oxo-ODE and its internal standard. For example, a potential transition for 13-Oxo-ODE (deprotonated molecular ion [M-H]⁻ at m/z 293.2) could involve fragmentation to a characteristic product ion.

  • Quantification: Generate a calibration curve using a series of known concentrations of a 13-Oxo-ODE analytical standard. The concentration of 13-Oxo-ODE in the samples is then determined by comparing its peak area ratio to the internal standard against the calibration curve.

Conclusion

The protocols and information provided in this application note offer a comprehensive guide for the quantification of 13-Oxo-ODE in cell culture experiments. The combination of meticulous sample preparation and sensitive LC-MS/MS analysis allows for the accurate determination of this important lipid mediator, facilitating further research into its biological roles and its potential as a therapeutic target.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Increases in 13-hydroxyoctadecadienoic acid dehydrogenase activity during differentiation of cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Macrophage-Mediated Immune Responses: From Fatty Acids to Oxylipins [mdpi.com]

Protocol for Base Hydrolysis of Esterified Oxylipins: A Detailed Application Note for Researchers

Introduction

Oxylipins, a diverse family of lipid mediators derived from the oxygenation of polyunsaturated fatty acids (PUFAs), play critical roles in a myriad of physiological and pathological processes, including inflammation, cardiovascular signaling, and immune responses. While often measured in their free, non-esterified form, a substantial portion of oxylipins in biological systems exists in an esterified state, primarily within complex lipids such as phospholipids and triglycerides. This esterified pool is considered a significant reservoir that, upon enzymatic or chemical hydrolysis, can release bioactive free oxylipins. The analysis of this esterified fraction is crucial for a comprehensive understanding of oxylipin biology and for the discovery of potential disease biomarkers.

This application note provides a detailed protocol for the base hydrolysis (saponification) of esterified oxylipins in biological samples. The procedure is designed for researchers, scientists, and drug development professionals aiming to quantify the total oxylipin content (free and esterified) using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation: Oxylipin Stability and Recovery

A critical consideration in the base hydrolysis of esterified oxylipins is the potential for degradation of certain analytes under alkaline conditions. The following tables summarize the recovery of various oxylipin classes after a standardized base hydrolysis procedure. This data is essential for selecting appropriate internal standards and for the accurate interpretation of quantitative results. It is important to note that recovery rates can be influenced by the specific matrix and hydrolysis conditions.

Table 1: Recovery of Prostaglandins and Thromboxanes after Base Hydrolysis

Compound	Precursor PUFA	Recovery (%)	Stability
Prostaglandin E2 (PGE2)	Arachidonic Acid	< 10	Low
Prostaglandin D2 (PGD2)	Arachidonic Acid	< 10	Low
Prostaglandin F2α (PGF2α)	Arachidonic Acid	50-70	Moderate
Thromboxane B2 (TXB2)	Arachidonic Acid	70-80	Moderate-High

Table 2: Recovery of Hydroxy Fatty Acids (HETEs, HODEs, HEPEs) after Base Hydrolysis

Compound	Precursor PUFA	Recovery (%)	Stability
5-HETE	Arachidonic Acid	> 90	High
12-HETE	Arachidonic Acid	> 90	High
15-HETE	Arachidonic Acid	> 90	High
9-HODE	Linoleic Acid	> 90	High
13-HODE	Linoleic Acid	> 90	High
12-HEPE	Eicosapentaenoic Acid	> 90	High

Table 3: Recovery of Epoxides and Diols after Base Hydrolysis

Compound	Precursor PUFA	Recovery (%)	Stability
14,15-EpETrE	Arachidonic Acid	> 90	High
14,15-DiHETrE	Arachidonic Acid	> 90	High
9,10-EpOME	Linoleic Acid	> 90	High
9,10-DiHOME	Linoleic Acid	> 90	High

Note: The recovery data presented is a synthesis of findings from multiple studies and should be used as a general guide. It is strongly recommended to perform in-house validation for specific oxylipins of interest.

Experimental Protocols

This section provides a detailed methodology for the base hydrolysis of esterified oxylipins from biological samples such as plasma, serum, or tissue homogenates.

Materials and Reagents

• Biological sample (e.g., 100 µL plasma)

• Internal Standard (IS) solution containing a suite of deuterated oxylipin standards

• Butylated hydroxytoluene (BHT)

• Isopropanol (LC-MS grade)

• Potassium hydroxide (KOH) solution (e.g., 0.2 M in methanol)

• Formic acid (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., C8/anion exchange mixed-mode)

• SPE conditioning, washing, and elution solvents (e.g., methanol, water, acetonitrile, ethyl acetate)

• LC-MS/MS system

Protocol for Base Hydrolysis and Sample Preparation

• Sample Thawing and Internal Standard Spiking:

  • Thaw biological samples on ice to minimize enzymatic activity.

  • To 100 µL of sample, add 10 µL of the internal standard solution.

  • Add 5 µL of BHT solution (e.g., 10 mg/mL in ethanol) to prevent auto-oxidation.

• Protein Precipitation and Lipid Extraction:

  • Add 300 µL of cold isopropanol to the sample.

  • Vortex vigorously for 1 minute to precipitate proteins and extract lipids.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube.

• Base Hydrolysis (Saponification):

  • Add 200 µL of 0.2 M KOH in methanol to the lipid extract.

  • Incubate at 60°C for 30 minutes in a heating block or water bath.[1] This step cleaves the ester bonds, releasing the esterified oxylipins.

• Neutralization and Acidification:

  • After incubation, cool the samples to room temperature.

  • Neutralize the reaction by adding a sufficient volume of aqueous formic acid to bring the pH to approximately 6-7.

  • Acidify the sample to a pH of ~3 by adding a small volume of a more concentrated formic acid solution to protonate the free oxylipins for efficient SPE retention.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: Load the acidified sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of water to remove polar impurities, followed by 1 mL of a low-percentage organic solvent wash (e.g., 15% methanol in water) to remove less polar interferences.

  • Elution: Elute the oxylipins with an appropriate solvent, such as ethyl acetate or a mixture of acetonitrile and methanol.

  • Drying: Dry the eluate under a gentle stream of nitrogen.

• Reconstitution and LC-MS/MS Analysis:

  • Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial LC mobile phase.

  • Transfer the reconstituted sample to an autosampler vial.

  • Analyze the sample using a validated LC-MS/MS method for the quantification of oxylipins.

Mandatory Visualizations

Signaling Pathway of Esterified Oxylipins

The majority of esterified oxylipins exert their biological effects after being released into their free form by the action of phospholipases, most notably phospholipase A2 (PLA2).[2] The liberated free oxylipin, such as arachidonic acid, can then be metabolized by cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450) enzymes to generate a diverse array of signaling molecules.

Caption: Release of bioactive free oxylipins from their esterified storage form.

Experimental Workflow for Base Hydrolysis of Esterified Oxylipins

The following diagram outlines the key steps in the analytical workflow for the quantification of total oxylipins following base hydrolysis.

Caption: Workflow for total oxylipin analysis using base hydrolysis.

Conclusion

The protocol detailed in this application note provides a robust framework for the analysis of esterified oxylipins in biological matrices. By employing base hydrolysis, researchers can access the entire pool of these important lipid mediators, leading to a more complete understanding of their roles in health and disease. Careful consideration of the stability of individual oxylipins under the chosen hydrolysis conditions is paramount for accurate quantification. The provided data tables and workflow diagrams serve as valuable resources for implementing this methodology in the laboratory.

References

• 1. Targeting esterified oxylipins by LC-MS - Effect of sample preparation on oxylipin pattern - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 13-Oxo-ODE Metabolites by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction 13-oxo-octadecadienoic acid (13-Oxo-ODE) is an oxidized metabolite of linoleic acid (LA) implicated in a variety of physiological and pathological processes[1][2]. It is formed from its precursor, 13-hydroxyoctadecadienoic acid (13-HODE), through the action of hydroxy-fatty acid dehydrogenase[1][3]. As a potent endogenous ligand for the peroxisome proliferator-activated receptor-gamma (PPARγ), 13-Oxo-ODE plays a role in regulating inflammatory responses and cellular differentiation[4]. Accurate and robust quantification of 13-Oxo-ODE is crucial for understanding its role in disease pathogenesis and for the development of novel therapeutics. This application note provides a detailed protocol for the analysis of 13-Oxo-ODE using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful technique for the analysis of volatile and semi-volatile compounds.

Biological Pathway: Formation of 13-Oxo-ODE

Linoleic acid, an essential fatty acid, is metabolized through enzymatic pathways to produce a series of bioactive oxidized metabolites. The formation of 13-Oxo-ODE begins with the conversion of linoleic acid to 13-hydroperoxy-octadecadienoic acid (13-HPODE), which is then reduced to 13-HODE. Subsequently, 13-HODE is oxidized to form the stable ketone, 13-Oxo-ODE. This metabolite can then exert its biological effects, notably through the activation of the nuclear receptor PPARγ.

Caption: Biosynthetic pathway of 13-Oxo-ODE from linoleic acid.

Quantitative Data Summary

The following table summarizes the concentrations of 13-Oxo-ODE and related oxidized linoleic acid metabolites (OXLAMs) as determined in rat plasma. Although the primary method cited is Q-TOFMS, the results were reported to correlate well with published concentrations obtained by GC/MS.

Metabolite	Concentration (nmol/L) - Method 1	Concentration (nmol/L) - Method 2	Limit of Quantitation (nmol/L)
13-Oxo-ODE	57.8 ± 19.2	69.5	26.8
9-Oxo-ODE	218.1 ± 53.7	263.0	35.9
13-HODE	123.2 ± 31.1	138.6	18.5
9-HODE	57.8 ± 18.7	84.0	9.7
Total OXLAMs	456.9 ± 76.4	-	-

Method 1: One-point standard addition with isotope dilution. Method 2: Standard addition curve approach.

Experimental Workflow for GC/MS Analysis

The overall workflow for the GC/MS analysis of 13-Oxo-ODE involves sample extraction, derivatization to increase volatility, and subsequent analysis by GC/MS.

References

• 1. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing 13-Oxo-ODE-d3 Signal in Mass Spectrometry: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mass spectrometry signal of 13-Oxo-ODE-d3.

Frequently Asked Questions (FAQs)

Q1: What is 13-Oxo-ODE-d3 and why is it used in mass spectrometry?

13-Oxo-ODE-d3 is a deuterated form of 13-oxo-octadecadienoic acid (13-Oxo-ODE), an oxidized metabolite of linoleic acid.[1] It contains three deuterium atoms at the 9, 10, and 12 positions.[1] In mass spectrometry-based quantification, it serves as an internal standard. Due to its similar chemical and physical properties to the endogenous (unlabeled) 13-Oxo-ODE, it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer. Its slightly higher mass allows for its distinction from the unlabeled analyte, enabling accurate quantification by correcting for sample loss during preparation and variations in instrument response.

Q2: What are the expected precursor and product ions for 13-Oxo-ODE-d3 in negative ion mode ESI-MS/MS?

In negative electrospray ionization (ESI) mode, 13-Oxo-ODE typically forms a deprotonated molecule [M-H]⁻. For the unlabeled compound, this corresponds to a precursor ion with an m/z of approximately 293.21.[2] Given that 13-Oxo-ODE-d3 has three deuterium atoms, its expected [M-H]⁻ precursor ion will have an m/z of approximately 296.2.

A common and characteristic fragmentation of 13-Oxo-ODE involves cleavage adjacent to the carbonyl group, yielding a product ion at m/z 113.0966.[2] For 13-Oxo-ODE-d3, the corresponding product ion is expected to be observed at m/z 116.1, reflecting the presence of the three deuterium atoms on the fragment.

Q3: What are the primary causes of a low or inconsistent 13-Oxo-ODE-d3 signal?

Low or inconsistent signal for a deuterated internal standard like 13-Oxo-ODE-d3 can stem from several factors:

• Matrix Effects: Co-eluting substances from the biological matrix can suppress or enhance the ionization of the internal standard in the mass spectrometer's ion source.

• Isotopic Instability (H/D Exchange): Deuterium atoms can sometimes exchange with hydrogen atoms from the solvent or matrix, particularly if they are in chemically labile positions. While the deuterium labels in 13-Oxo-ODE-d3 are on carbon atoms and generally stable, harsh sample preparation conditions (e.g., extreme pH) could potentially promote exchange.

• Suboptimal Instrument Parameters: Incorrect mass spectrometer settings, such as collision energy, ion source temperature, or gas flows, can lead to poor sensitivity.

• Sample Preparation Issues: Inefficient extraction, degradation of the analyte, or improper storage can all contribute to signal loss.

• Chromatographic Problems: Poor peak shape, co-elution with interfering compounds, or shifts in retention time can all negatively impact signal intensity and reproducibility.

Troubleshooting Guides

Guide 1: Addressing Low Signal Intensity

This guide provides a systematic approach to troubleshooting low signal intensity of your 13-Oxo-ODE-d3 internal standard.

Troubleshooting Workflow

Caption: A logical workflow for diagnosing the cause of low 13-Oxo-ODE-d3 signal.

Step-by-Step Troubleshooting:

• Verify Instrument Performance:

  • Action: Infuse a fresh, neat solution of 13-Oxo-ODE-d3 directly into the mass spectrometer.

  • Expected Outcome: A strong and stable signal for the precursor ion (m/z 296.2).

  • If Unsuccessful: The issue may lie with the instrument itself. Check for clogs, leaks, or the need for calibration or cleaning.

• Optimize Mass Spectrometry Parameters:

  • Action: Systematically optimize key MS parameters.

  • Rationale: Even with published methods, instrument-specific optimization is often necessary.

  • Key Parameters to Optimize:

    • Collision Energy (CE): This is critical for achieving optimal fragmentation. For 13-Oxo-ODE, an optimal CE is around 15 eV.[2] A similar value should be a good starting point for the d3 version.

    • Ion Source Parameters: Optimize spray voltage, source temperature, and nebulizer/drying gas flows to ensure efficient desolvation and ionization.

  Parameter	Typical Starting Range
  Collision Energy (for m/z 296.2 -> 116.1)	10 - 25 eV
  Capillary Voltage (Negative ESI)	-2.5 to -4.5 kV
  Source Temperature	100 - 150 °C
  Desolvation Temperature	350 - 550 °C

• Evaluate Sample Preparation:

  • Action: Prepare a "post-extraction spike" sample. To do this, extract a blank matrix sample and then add the 13-Oxo-ODE-d3 standard to the final extract.

  • Rationale: This helps to differentiate between signal loss due to inefficient extraction and matrix effects.

  • If Signal is Strong: Your extraction procedure may be inefficient. Re-evaluate your solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol.

  • If Signal is Still Low: The issue is likely due to matrix effects (see Guide 2).

Guide 2: Investigating and Mitigating Matrix Effects

Matrix effects, where co-eluting compounds from the sample interfere with the ionization of the analyte, are a common challenge in bioanalysis.

Diagram of Matrix Effects

Caption: Illustration of how matrix components can suppress the ionization of the target analyte.

Strategies to Mitigate Matrix Effects:

• Improve Chromatographic Separation:

  • Action: Modify your LC method to better separate 13-Oxo-ODE-d3 from interfering matrix components.

  • Options:

    • Change the gradient profile (slower ramp).

    • Use a different stationary phase (e.g., a column with a different chemistry).

    • Adjust the mobile phase composition.

• Sample Dilution:

  • Action: Dilute the sample extract before injection.

  • Rationale: This reduces the concentration of matrix components, thereby lessening their suppressive effects. However, be mindful that this will also dilute your analyte, so a balance must be found.

• Enhance Sample Cleanup:

  • Action: Implement a more rigorous sample cleanup procedure.

  • Options:

    • Use a more selective solid-phase extraction (SPE) sorbent.

    • Perform a liquid-liquid extraction (LLE) step prior to SPE.

Quantitative Assessment of Matrix Effects:

Sample Set	Preparation	Purpose
Set A	13-Oxo-ODE-d3 in clean solvent	Establishes the baseline response.
Set B	Blank matrix extract + 13-Oxo-ODE-d3 (post-extraction spike)	Measures the signal in the presence of the matrix.

Calculation: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

• A value < 100% indicates ion suppression.

• A value > 100% indicates ion enhancement.

Experimental Protocols

Protocol 1: Basic LC-MS/MS Method for 13-Oxo-ODE-d3

This protocol provides a starting point for the analysis of 13-Oxo-ODE-d3. It should be optimized for your specific instrument and application.

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Condition an appropriate SPE cartridge (e.g., a mixed-mode or reverse-phase sorbent) with methanol followed by water.

• Load the sample (e.g., plasma, cell lysate) that has been spiked with 13-Oxo-ODE-d3.

• Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elute the analyte and internal standard with an appropriate organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the initial mobile phase composition.

2. Liquid Chromatography (LC) Parameters:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid or acetic acid.

• Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid or acetic acid.

• Flow Rate: 0.3 - 0.5 mL/min.

• Gradient: Start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration. A typical gradient might be:

  • 0-1 min: 30% B

  • 1-10 min: Ramp to 95% B

  • 10-12 min: Hold at 95% B

  • 12.1-15 min: Return to 30% B

3. Mass Spectrometry (MS) Parameters:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • 13-Oxo-ODE (Quantifier): m/z 293.2 -> 113.1

  • 13-Oxo-ODE-d3 (Internal Standard): m/z 296.2 -> 116.1

• Collision Energy: Optimize around 15 eV.

• Ion Source Settings: Optimize as per your instrument's recommendations.

LC-MS/MS Workflow Diagram

Caption: A schematic of the LC-MS/MS workflow for the analysis of 13-Oxo-ODE and its deuterated internal standard.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting ion suppression in oxylipin analysis

Welcome to the Technical Support Center for Oxylipin Analysis. This guide provides troubleshooting advice and answers to frequently asked questions regarding ion suppression in liquid chromatography-mass spectrometry (LC-MS) analysis of oxylipins.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a significant issue in oxylipin analysis?

A1: Ion suppression is a matrix effect that occurs during LC-MS analysis, where the ionization efficiency of a target analyte is reduced by co-eluting compounds from the sample matrix.[1][2] This leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and precision of an assay.[2][3] In oxylipin analysis, this is particularly problematic because these bioactive lipids are often present at very low concentrations in complex biological matrices like plasma or tissue. Components such as salts, proteins, and highly abundant lipids (e.g., phospholipids) can interfere with the ionization of oxylipins in the mass spectrometer's ion source, leading to unreliable quantification.

Q2: What are the most common sources of ion suppression in oxylipin analysis?

A2: The primary sources of ion suppression are endogenous and exogenous materials that co-elute with the target oxylipins.

• Endogenous Compounds: These originate from the biological sample itself. The most significant contributors in bioanalysis are phospholipids, which are highly abundant in plasma and can heavily suppress the signal of co-eluting analytes. Other sources include salts, proteins, and other lipids.

• Exogenous Substances: These are introduced during sample handling and preparation. Common culprits include non-volatile salts from buffers, ion-pairing agents, detergents, and plasticizers leached from lab consumables. Mobile phase additives can also contribute; for instance, while weak acids like acetic or formic acid are often used to improve ionization, certain additives like ammonium acetate can cause a drastic loss of sensitivity.

Q3: How can I determine if ion suppression is affecting my results?

A3: The most direct method to diagnose and characterize ion suppression is the post-column infusion experiment . This involves infusing a standard solution of your analyte at a constant rate into the LC eluent after the analytical column but before the MS ion source. This creates a stable, elevated baseline signal for the analyte. A blank matrix sample (an extract of the same biological matrix but without the analyte) is then injected onto the column. Any dip or decrease in the stable baseline indicates a region of ion suppression caused by matrix components eluting from the column at that specific time. If your target oxylipin's retention time falls within one of these dips, your analysis is being affected by ion suppression.

Another method is to compare the signal of an analyte spiked into a clean solvent versus the signal of the same amount of analyte spiked into an extracted sample matrix. A lower signal in the matrix sample indicates suppression.

Troubleshooting Guide

Problem: My analyte signal is low, variable, and/or my quality control (QC) samples are failing.

This is a classic sign of ion suppression. The variability arises because the composition of the biological matrix can differ from sample to sample, leading to inconsistent degrees of suppression. The following sections outline strategies to mitigate this issue.

Solution 1: Optimize Sample Preparation

Thorough sample preparation is the most effective way to remove interfering matrix components before they enter the LC-MS system.

• Solid-Phase Extraction (SPE): This is the most common and highly recommended technique for cleaning up oxylipin samples. SPE can effectively remove salts and phospholipids, which are major causes of ion suppression. Mixed-mode or specific phospholipid removal cartridges can provide superior cleanup compared to standard protein precipitation.

• Liquid-Liquid Extraction (LLE): LLE is another effective technique for separating lipids from more polar matrix components. It generally offers better cleanup than simple protein precipitation but may have lower recoveries for more hydrophilic oxylipins.

• Protein Precipitation (PPT): While simple and fast, PPT is often insufficient as it primarily removes proteins but leaves behind phospholipids and other small molecules that cause significant ion suppression.

Table 1: Comparison of Sample Preparation Techniques for Ion Suppression Removal

Technique	Pros	Cons	Typical Analyte Recovery
Protein Precipitation (PPT)	Simple, fast, inexpensive.	Minimal cleanup, significant ion suppression often remains.	Often < 60% due to analyte entrapment and dilution.
Liquid-Liquid Extraction (LLE)	Good removal of salts and polar interferences.	Can be labor-intensive, may have lower recovery for polar oxylipins.	Generally good, but can be analyte-dependent.
Solid-Phase Extraction (SPE)	Excellent removal of interfering components (salts, phospholipids).	More complex method development, higher cost per sample.	High recovery rates possible (often >80-120%).

Solution 2: Refine Chromatographic Conditions

Optimizing the LC separation can move your target oxylipins away from regions of ion suppression.

• Adjust the Gradient: Altering the mobile phase gradient can change the retention times of both your analytes and the interfering matrix components. The goal is to chromatographically resolve the oxylipins from the suppression zones identified by the post-column infusion experiment.

• Change the Column: Using a column with a different stationary phase chemistry (e.g., C18 vs. Phenyl-Hexyl) can change selectivity and improve separation from interferences. For certain compounds prone to chelation, metal-free columns can also reduce signal loss and suppression.

• Reduce Flow Rate: Lowering the flow rate, particularly in the nanoliter-per-minute range, can lead to smaller, more highly charged droplets in the ESI source, which are more tolerant of non-volatile salts and can reduce signal suppression.

Solution 3: Use an Appropriate Internal Standard

An internal standard (IS) is crucial for accurate quantification and can compensate for signal loss due to ion suppression.

• Stable Isotope-Labeled Internal Standards (SIL-IS): This is the "gold standard" for quantitative LC-MS. A SIL-IS (e.g., deuterated or ¹³C-labeled) has nearly identical chemical and physical properties to the analyte. It will co-elute and experience the same degree of ion suppression. Therefore, the ratio of the analyte signal to the IS signal remains constant, allowing for accurate and precise quantification even when suppression occurs. It is recommended to use a SIL-IS for each analyte if possible, or at least one for each class of oxylipin being analyzed.

Solution 4: Modify Mass Spectrometer and Ion Source Parameters

While less effective than sample prep or chromatography, some instrument adjustments can help.

• Change Ionization Mode: Switching from positive to negative ionization mode (or vice versa) can sometimes eliminate the problem, as fewer compounds may ionize in the alternate polarity, potentially excluding the interfering species. Most oxylipins are analyzed in negative ion mode due to their carboxylic acid moiety.

• Switch Ionization Source: Atmospheric pressure chemical ionization (APCI) is generally less susceptible to ion suppression than electrospray ionization (ESI) because of its gas-phase ionization mechanism. If your analytes are amenable to APCI, this could be a viable solution.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Diagnose Ion Suppression

This protocol allows for the identification of retention time windows where ion suppression occurs.

Materials:

• LC-MS system

• Syringe pump

• Tee-junction

• Standard solution of the target analyte (e.g., 1 µg/mL in mobile phase)

• Extracted blank matrix sample (e.g., plasma processed via your standard SPE protocol)

Methodology:

• System Setup: Connect the LC column outlet to one inlet of the tee-junction. Connect the syringe pump outlet to the second inlet of the tee. Connect the outlet of the tee to the MS ion source.

• Analyte Infusion: Place the analyte standard solution in the syringe pump. Set the pump to a low, constant flow rate (e.g., 5-10 µL/min).

• Establish Baseline: Start the LC flow with your initial mobile phase conditions and begin the infusion from the syringe pump. Acquire data on the mass spectrometer, monitoring the MRM transition for your analyte. You should observe a stable, high-intensity baseline signal.

• Inject Blank Matrix: Once the baseline is stable, inject a full volume of the extracted blank matrix sample onto the LC column and start your chromatographic gradient.

• Data Analysis: Monitor the infused analyte signal throughout the run. Any negative peak or dip in the baseline corresponds to a region where co-eluting matrix components are suppressing the analyte's ionization. Compare the retention time of your target oxylipin with these suppression zones.

Protocol 2: Solid-Phase Extraction (SPE) for Oxylipin Cleanup from Plasma

This is a general protocol using a mixed-mode SPE cartridge to remove phospholipids and other interferences.

Materials:

• Mixed-mode SPE cartridges (e.g., Waters Oasis MAX or similar)

• Plasma sample

• Internal standard solution containing SIL-IS for your target analytes

• Methanol (MeOH), Acetonitrile (ACN), Isopropanol (IPA)

• Formic Acid (FA) or Acetic Acid (HAc)

• Hexane

• SPE vacuum manifold

Methodology:

• Sample Pre-treatment: To 200 µL of plasma, add the internal standard solution. Add 600 µL of cold 0.1% FA in MeOH to precipitate proteins. Vortex and centrifuge at high speed for 10 minutes. Collect the supernatant.

• Cartridge Conditioning: Condition the SPE cartridge by passing 2 mL of MeOH, followed by 2 mL of 0.1% FA in water. Do not let the cartridge go dry.

• Sample Loading: Load the supernatant from step 1 onto the conditioned SPE cartridge at a slow flow rate (approx. 1-2 mL/min).

• Washing Step 1 (Polar Interferences): Wash the cartridge with 2 mL of 5% MeOH in 0.1% FA water to remove salts and other polar interferences.

• Washing Step 2 (Neutral Lipids): Wash the cartridge with 2 mL of ACN to remove neutral lipids.

• Elution: Elute the oxylipins from the cartridge with 2 mL of a solution like 80:20 ACN:IPA with 0.1% FA.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 50-100 µL) of the initial LC mobile phase for analysis.

Visualizations

Oxylipin Biosynthesis Pathways

General Workflow for Oxylipin Analysis

Troubleshooting Flowchart for Ion Suppression

References

• 1. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]

13-Oxo-ODE-d3 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, storage, and use of 13-Oxo-ODE-d3.

Frequently Asked Questions (FAQs)

Q1: What is 13-Oxo-ODE-d3 and what is its primary application?

A1: 13-Oxo-ODE-d3 is a deuterated analog of 13-oxo-octadecadienoic acid (13-Oxo-ODE). It contains three deuterium atoms, which increases its molecular weight, allowing it to be distinguished from the endogenous (non-deuterated) 13-Oxo-ODE by mass spectrometry. Its primary application is as an internal standard for the accurate quantification of 13-Oxo-ODE in biological samples using GC-MS or LC-MS techniques.

Q2: What are the recommended long-term storage conditions for 13-Oxo-ODE-d3?

A2: For long-term stability, 13-Oxo-ODE-d3 should be stored at -80°C.[1] Under these conditions, it is expected to be stable for at least two years. When supplied in a solvent, it is crucial to store it in a tightly sealed container to prevent solvent evaporation.

Q3: Can I store 13-Oxo-ODE-d3 at -20°C?

A3: While -80°C is recommended for long-term storage, -20°C can be used for shorter periods. Stock solutions of 13-Oxo-ODE may be stable for up to one month at -20°C, provided they are protected from light and stored under an inert atmosphere like nitrogen. For longer-term storage of stock solutions, -80°C is recommended for up to six months.

Q4: How should I handle 13-Oxo-ODE-d3 upon receipt?

A4: 13-Oxo-ODE-d3 is typically shipped on dry ice. Upon receipt, it should be immediately stored at the recommended -80°C. Before opening, allow the vial to warm to room temperature to prevent condensation from introducing moisture, which could compromise the integrity of the compound.

Q5: In which solvents is 13-Oxo-ODE-d3 soluble?

A5: 13-Oxo-ODE-d3 is soluble in organic solvents such as ethanol, DMSO, and DMF. For aqueous buffers like PBS (pH 7.2), the solubility is limited. It is advisable to prepare a stock solution in an organic solvent and then dilute it with the aqueous buffer as needed for your experiment.

Stability and Storage Conditions

The stability of 13-Oxo-ODE-d3 is critical for its use as a reliable internal standard. The following table summarizes the recommended storage conditions and expected stability.

Storage Condition	Form	Duration	Recommendations
-80°C	As Supplied	≥ 2 years	Recommended for long-term storage.
-80°C	Stock Solution	Up to 6 months	Protect from light and store under nitrogen. Aliquot to avoid repeated freeze-thaw cycles.
-20°C	Stock Solution	Up to 1 month	Protect from light and store under nitrogen. Suitable for short-term use.
Room Temperature	As Supplied	Shipping	Shipped on dry ice for stability during transit.

Troubleshooting Guide

This guide addresses common issues that may arise when using 13-Oxo-ODE-d3 in experimental settings.

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Peak Shape or Low Signal Intensity in LC-MS	1. Degradation: The compound may have degraded due to improper storage or handling. 2. Poor Solubility: The compound may not be fully dissolved in the injection solvent. 3. Adsorption: The analyte may be adsorbing to the vial, tubing, or column.	1. Verify storage conditions and age of the standard. Prepare fresh dilutions from a stock stored at -80°C. 2. Ensure the injection solvent is compatible with the solubility of 13-Oxo-ODE-d3. Consider using a solvent with a higher organic content. 3. Use silanized vials and ensure the LC system is properly passivated.
Inaccurate or Inconsistent Quantification	1. Incorrect Concentration of Internal Standard: The concentration of the 13-Oxo-ODE-d3 stock solution may be inaccurate due to solvent evaporation or degradation. 2. Matrix Effects: Components in the biological sample may be suppressing or enhancing the ionization of the analyte and/or internal standard.	1. Prepare a fresh stock solution from the neat material if available, or use a new vial of the standard. 2. Perform a matrix effect study by comparing the response of the standard in solvent versus a post-extraction spiked matrix sample. Adjust sample cleanup procedures if necessary.
Presence of Unlabeled 13-Oxo-ODE in the d3-Standard	1. Isotopic Impurity: The deuterated standard may contain a small percentage of the unlabeled compound. 2. In-source Back-Exchange: Deuterium atoms may be exchanged for protons in the mass spectrometer's ion source.	1. Check the certificate of analysis for the isotopic purity of the standard. 2. Optimize ion source parameters, such as temperature, to minimize back-exchange.

Experimental Protocols

Protocol for Quantification of 13-Oxo-ODE in Biological Samples using LC-MS/MS with 13-Oxo-ODE-d3 Internal Standard

This protocol provides a general framework for the analysis of 13-Oxo-ODE. Optimization may be required for specific sample types and instrumentation.

1. Sample Preparation (Liquid-Liquid Extraction):

• Thaw biological samples (e.g., plasma, cell lysate) on ice.

• To 100 µL of the sample, add 10 µL of a 1 µg/mL solution of 13-Oxo-ODE-d3 in methanol (as internal standard).

• Add 400 µL of cold methanol to precipitate proteins.

• Vortex for 30 seconds and incubate at -20°C for 20 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Add 800 µL of acidified water (0.1% formic acid).

• Add 1 mL of ethyl acetate, vortex for 1 minute, and centrifuge at 2,000 x g for 5 minutes.

• Collect the upper organic layer and evaporate to dryness under a stream of nitrogen.

• Reconstitute the sample in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

2. LC-MS/MS Conditions:

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 30% to 95% B over 10 minutes, hold at 95% B for 2 minutes, and then re-equilibrate at 30% B for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• MRM Transitions:

  • 13-Oxo-ODE: Q1: 293.2 -> Q3: 171.1

  • 13-Oxo-ODE-d3: Q1: 296.2 -> Q3: 171.1

• Data Analysis: Quantify 13-Oxo-ODE by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared in a similar matrix.

Signaling Pathways and Logical Relationships

13-Oxo-ODE Biosynthesis and PPARγ Signaling

13-Oxo-ODE is a metabolite of linoleic acid and functions as an endogenous ligand for the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear receptor that regulates gene expression involved in lipid metabolism and inflammation.

Caption: Biosynthesis of 13-Oxo-ODE and its activation of the PPARγ signaling pathway.

Experimental Workflow for Quantification of 13-Oxo-ODE

The following diagram illustrates a typical workflow for the quantification of 13-Oxo-ODE in biological samples using 13-Oxo-ODE-d3 as an internal standard.

Caption: A standard experimental workflow for the quantification of 13-Oxo-ODE.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]

preventing degradation of 13-Oxo-ODE during extraction

Welcome to the technical support center for the analysis of 13-oxo-9Z,11E-octadecadienoic acid (13-Oxo-ODE). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of 13-Oxo-ODE during extraction and analysis.

Frequently Asked Questions (FAQs)

Q1: What is 13-Oxo-ODE and why is it important?

A1: 13-Oxo-ODE is an oxidized metabolite of linoleic acid, formed through the enzymatic conversion of 13-hydroxyoctadecadienoic acid (13-HODE). It is a bioactive lipid that acts as a ligand for peroxisome proliferator-activated receptors (PPARs), specifically PPARα and PPARγ, which are involved in regulating inflammation and metabolism. Its role in various physiological and pathological processes makes it a molecule of interest in diverse research fields.

Q2: What makes 13-Oxo-ODE challenging to work with?

A2: 13-Oxo-ODE is an unstable molecule susceptible to degradation through oxidation, temperature fluctuations, inappropriate pH, and light exposure. This instability can lead to inaccurate quantification and misinterpretation of experimental results.

Q3: What are the primary signs of 13-Oxo-ODE degradation?

A3: Degradation can manifest as low or no recovery of the analyte in your final extract, the appearance of unexpected peaks in your chromatogram, or inconsistent results between replicate samples.

Q4: What are the immediate steps I should take after sample collection to prevent degradation?

A4: Immediately after collection, samples should be placed on ice and processed as quickly as possible. If immediate processing is not feasible, flash-freeze the samples in liquid nitrogen and store them at -80°C. The addition of an antioxidant, such as butylated hydroxytoluene (BHT), to the collection tube or initial extraction solvent is also highly recommended to prevent auto-oxidation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of 13-Oxo-ODE.

Issue 1: Low or No Recovery of 13-Oxo-ODE

Question: I am experiencing very low or no recovery of 13-Oxo-ODE in my final extract. What are the potential causes and how can I troubleshoot this?

Answer: Low recovery is a frequent challenge. Here are the common culprits and their solutions:

Potential Cause	Troubleshooting Solution
Incomplete Cell Lysis	For tissues, ensure thorough homogenization on ice. For cultured cells, sonication is an effective method to ensure complete release of intracellular 13-Oxo-ODE.
Suboptimal Solvent Choice	The polarity of the extraction solvent is crucial. For liquid-liquid extraction, a common choice is a mixture of chloroform and methanol. For solid-phase extraction, ensure the solvents used for conditioning, washing, and elution are appropriate for retaining and then eluting oxylipins.
Analyte Degradation	Work quickly and at low temperatures (on ice or at 4°C). Add an antioxidant like BHT (0.005% to 0.1%) to your extraction solvents. Protect samples from light by using amber vials.[1]
Inefficient Solid-Phase Extraction (SPE)	Ensure the SPE cartridge is properly conditioned before loading the sample. Optimize the wash steps to remove interferences without eluting the analyte. Elute with a solvent that is strong enough to recover 13-Oxo-ODE from the sorbent.
Binding to Glassware	For urine samples, polypropylene tubes are recommended to avoid the binding of eicosanoids to glass surfaces.[2]

Issue 2: Inconsistent and Irreproducible Results

Question: My results for 13-Oxo-ODE quantification are highly variable between replicates. What could be causing this?

Answer: Inconsistent results often point to variability in sample handling and processing.

Potential Cause	Troubleshooting Solution
Variable Sample Handling Time	Standardize the time between sample collection, processing, and storage. Any delays can lead to differential degradation between samples.
Temperature Fluctuations	Ensure all samples are kept at a consistent, low temperature throughout the extraction process. Avoid repeated freeze-thaw cycles.
Inconsistent pH	The stability of oxylipins can be pH-dependent. Ensure the pH of your buffers and extraction solutions is consistent across all samples. While some isomers of 13-Oxo-ODE have shown stability under acidic conditions, neutral to alkaline conditions may promote degradation.[3]
Non-Homogeneous Sample	For tissue samples, ensure complete homogenization to achieve a uniform distribution of the analyte before taking an aliquot for extraction.

Data on 13-Oxo-ODE Stability

While specific quantitative kinetic data on the degradation of 13-Oxo-ODE under various conditions is limited in the literature, the following table summarizes the known stability information and recommended practices to minimize degradation.

Condition	Effect on 13-Oxo-ODE Stability	Recommendation
Temperature	Highly unstable at room temperature and elevated temperatures. Degradation is significantly slowed at low temperatures.	Process samples on ice or at 4°C. For long-term storage, -80°C is recommended.[2] Total plasma oxylipins have been shown to be stable for up to 15 months at -80°C.
pH	Generally more stable in acidic conditions.[3] Keto-fatty acids can be unstable in neutral to alkaline conditions.	Maintain a slightly acidic pH during extraction where possible.
Light	Susceptible to photo-oxidation.	Protect samples from light by using amber vials or by working in a dark environment.
Oxygen	Prone to auto-oxidation due to its polyunsaturated nature.	Add antioxidants like BHT to solvents. Store samples under an inert atmosphere (e.g., nitrogen or argon) if possible.

Experimental Protocols

Below are detailed methodologies for the extraction of 13-Oxo-ODE from biological matrices, designed to minimize degradation.

Protocol 1: Solid-Phase Extraction (SPE) from Plasma

This protocol is adapted from established methods for oxylipin extraction.

• Sample Preparation:

  • Thaw frozen plasma samples on ice.

  • To 100 µL of plasma, add an internal standard and an antioxidant solution (e.g., BHT in methanol).

  • Acidify the sample to a pH of ~3 with a dilute acid (e.g., 0.5 N HCl) to protonate the carboxylic acid group of 13-Oxo-ODE.

• SPE Cartridge Conditioning:

  • Use a polymeric mixed-mode anion exchange cartridge (e.g., Waters Oasis MAX).

  • Condition the cartridge sequentially with 1 mL of methanol followed by 1 mL of water.

• Sample Loading:

  • Load the prepared plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1.5 mL of 5% methanol in water to remove polar impurities.

• Elution:

  • Elute the 13-Oxo-ODE and other oxylipins with 1.2 mL of methanol or a mixture of acetonitrile and isopropanol with 5% formic acid.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small volume (e.g., 50 µL) of 50% methanol for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) from Tissue Homogenate

• Homogenization:

  • Homogenize the tissue sample on ice in a suitable buffer containing an antioxidant (e.g., BHT).

• Protein Precipitation and Extraction:

  • Add a cold organic solvent mixture, such as 2:1 (v/v) chloroform:methanol, to the homogenate.

  • Vortex thoroughly and incubate on ice to allow for protein precipitation and lipid extraction.

• Phase Separation:

  • Add water to induce phase separation.

  • Centrifuge at a low temperature (e.g., 4°C) to pellet the precipitated protein and separate the aqueous and organic layers.

• Collection and Drying:

  • Carefully collect the lower organic phase containing the lipids.

  • Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitution:

  • Reconstitute the lipid extract in a solvent compatible with your analytical method (e.g., methanol/acetonitrile).

Signaling Pathways and Experimental Workflows

Signaling Pathways

13-Oxo-ODE exerts its biological effects primarily through the activation of PPARα and PPARγ.

13-Oxo-ODE Activation of the PPARα Signaling Pathway.

13-Oxo-ODE Mediated Anti-inflammatory Pathway via PPARγ.

Experimental Workflow

The following diagram outlines a typical workflow for the extraction and analysis of 13-Oxo-ODE from biological samples.

General workflow for 13-Oxo-ODE extraction and analysis.

References

• 1. Stability of oxylipins during plasma generation and long-term storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Comparative and stability analyses of 9- and 13-Oxo-octadecadienoic acids in various species of tomato - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 13-Oxo-ODE Quantification

Welcome to the technical support center for the quantification of 13-Oxo-ODE. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges during their experiments, with a focus on mitigating matrix effects.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing significant ion suppression in my 13-Oxo-ODE analysis. What are the likely causes and how can I troubleshoot this?

A1: Ion suppression is a common matrix effect in LC-MS analysis of biological samples and can lead to inaccurate quantification.[1][2][3][4] The primary culprits are often co-eluting endogenous matrix components, especially phospholipids, which are abundant in plasma and serum.[5]

Troubleshooting Steps:

• Evaluate Your Sample Preparation: Protein precipitation alone is often insufficient for removing phospholipids. Consider more rigorous sample cleanup methods.

• Optimize Chromatography: Ensure that 13-Oxo-ODE is chromatographically separated from the bulk of phospholipids. Phospholipids tend to be hydrophobic and elute late in reversed-phase chromatography.

• Use a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled internal standard (SIL-IS) for 13-Oxo-ODE is the gold standard for compensating for matrix effects. The SIL-IS will experience similar ion suppression as the analyte, allowing for accurate correction during data analysis.

Q2: What is the most effective sample preparation technique to minimize phospholipid-based matrix effects for 13-Oxo-ODE quantification?

A2: The most effective technique often depends on the specific matrix and analytical goals. However, methods that specifically target phospholipid removal are highly recommended.

• HybridSPE®-Phospholipid: This technique combines the simplicity of protein precipitation with the selectivity of solid-phase extraction (SPE) to effectively remove both proteins and phospholipids. It utilizes zirconia-coated silica that interacts with the phosphate groups of phospholipids.

• Mixed-Mode SPE: Polymeric mixed-mode SPE, which employs both reversed-phase and ion-exchange retention mechanisms, has been shown to produce very clean extracts with significantly reduced matrix effects.

• Liquid-Liquid Extraction (LLE): LLE can provide clean extracts, but analyte recovery, especially for more polar compounds, can be low and needs to be carefully optimized.

Comparison of Sample Preparation Techniques for Matrix Effect Reduction:

Sample Preparation Method	Effectiveness in Phospholipid Removal	Analyte Recovery	Throughput	Reference
Protein Precipitation (PPT)	Low	High	High
Liquid-Liquid Extraction (LLE)	High	Variable (can be low for polar analytes)	Medium
Reversed-Phase SPE	Medium	Good	Medium
Mixed-Mode SPE	High	Good	Medium
HybridSPE®-Phospholipid	Very High	Good	High

Q3: Can I just dilute my sample to reduce matrix effects?

A3: While sample dilution can reduce the concentration of interfering matrix components, this approach also dilutes your analyte of interest, which may compromise the sensitivity of the assay, especially for low-abundance lipids like 13-Oxo-ODE. More targeted sample preparation techniques are generally preferred to maintain sensitivity.

Q4: Are there any chromatographic strategies to avoid matrix effects without extensive sample preparation?

A4: Yes, chromatographic optimization can play a crucial role in mitigating matrix effects.

• Ultra-High-Performance Liquid Chromatography (UPLC): The increased resolution and peak capacity of UPLC can help separate the analyte from interfering matrix components.

• UltraPerformance Convergence Chromatography™ (UPC²): This technique uses supercritical CO2 as the primary mobile phase and offers orthogonal selectivity to reversed-phase LC. It can be very effective at separating hydrophobic analytes from phospholipids.

• Mobile Phase pH Adjustment: Manipulating the pH of the mobile phase can alter the retention time of basic or acidic analytes relative to phospholipids, whose retention is less affected by pH.

Experimental Protocols

Protocol 1: Sample Preparation using Alkaline Hydrolysis and Liquid-Liquid Extraction for 13-Oxo-ODE Quantification in Plasma

This protocol is adapted from a method for quantifying oxidized linoleic acid metabolites in rat plasma.

• Sample Thawing: Thaw frozen plasma samples on ice.

• Aliquotting: Transfer a 50 µL aliquot of plasma into a glass culture tube.

• Antioxidant Addition: Add 10 µL of an antioxidant solution (e.g., 50 mM BHT and 200 mM DTPA) to prevent further oxidation.

• Internal Standard Spiking: Add a known amount of a suitable stable isotope-labeled internal standard (e.g., 13-HODE-d4, as a proxy if 13-Oxo-ODE-d4 is unavailable).

• Alkaline Hydrolysis: Add methanolic potassium hydroxide to a final concentration of 0.2 M. This step hydrolyzes esterified oxylipins.

• Incubation: Vortex the mixture, purge with nitrogen, seal the tube, and heat at 60°C for 30 minutes.

• Extraction: After cooling, perform liquid-liquid extraction to isolate the lipids.

• Reconstitution: Evaporate the organic solvent and reconstitute the sample in a suitable solvent for LC-MS/MS analysis.

Quantitative Data from a Study on Rat Plasma:

Analyte	Mean Concentration (nmol/L) - One-Point Standard Addition	Mean Concentration (nmol/L) - Standard Addition Curve	Limit of Quantitation (nmol/L)
9-HODE	57.8	84.0	9.7 - 35.9
13-HODE	123.2	138.6	9.7 - 35.9
9-oxoODE	218.1	263.0	9.7 - 35.9
13-oxoODE	57.8	69.5	9.7 - 35.9

Visualizations

Signaling Pathway: Formation of 13-Oxo-ODE

Caption: Biosynthetic pathway of 13-Oxo-ODE from linoleic acid.

Experimental Workflow: Troubleshooting Matrix Effects

Caption: Logical workflow for troubleshooting matrix effects.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 3. longdom.org [longdom.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. tandfonline.com [tandfonline.com]

Technical Support Center: Oxylipin LC-MS Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize background noise in oxylipin Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Troubleshooting Guide

Issue 1: High Baseline Noise in the Total Ion Chromatogram (TIC)

Q: My total ion chromatogram shows a significantly elevated and noisy baseline across the entire gradient. What are the potential causes and how can I resolve this?

A: A high baseline noise can obscure low-intensity analyte peaks, significantly impacting detection and quantification.[1] This issue often stems from contamination in the LC-MS system or solvents.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step	Expected Outcome
Contaminated Solvents or Additives	Use fresh, high-purity, LC-MS grade solvents and additives.[1][2] Filter all mobile phases before use.[3] Consider using solvents from a different batch or supplier to rule out contamination.	A significant reduction in the baseline noise upon injecting a blank with the fresh solvents.
Contaminated LC System	Flush the entire LC system, including the pump, degasser, and injection port, with a series of high-purity solvents (e.g., isopropanol, methanol, acetonitrile, water).[1]	A cleaner baseline in subsequent blank runs, indicating removal of contaminants from the system.
Dirty Ion Source	Clean the ion source components, such as the capillary, skimmer, and ion transfer tube, according to the manufacturer's instructions.	Improved signal intensity and a reduction in background noise.
Leaking System	Check all fittings and connections for leaks, as air leaks can introduce contaminants and cause an unstable spray.	Elimination of leaks will lead to a more stable baseline and reduced noise.
Improper Mobile Phase Additive Concentration	Use mobile phase additives at the lowest concentration necessary for optimal performance. High concentrations can increase background noise.	A lower, more stable baseline with reduced chemical noise.

Issue 2: Presence of Specific, Recurring Background Peaks

Q: I observe the same interfering peaks in my chromatograms, even when I inject a blank. What is the source of this contamination and how can I eliminate it?

A: Recurring background peaks are typically due to specific contaminants that have been introduced into the system. Identifying and eliminating the source is crucial for accurate analysis.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step	Expected Outcome
Plasticizer Contamination (e.g., phthalates)	Switch to glass or polypropylene labware and solvent bottles. Avoid long-term storage of solvents in plastic containers.	Disappearance or significant reduction of phthalate-related peaks (e.g., m/z 149, 279).
Mobile Phase Additive Clusters	Background ions can arise from clusters of mobile phase components and additives, such as formate or acetate clusters. Optimize the concentration of the additives.	Reduction in the intensity of specific background peaks related to the mobile phase.
Column Bleed	Condition a new column according to the manufacturer's instructions. If the column is old, it may need to be replaced.	A stable baseline with minimal column bleed peaks, especially at higher temperatures.
Carryover from Previous Injections	Implement a rigorous needle and injection port washing procedure between samples. Injecting a series of blank samples can help flush out residual analytes.	Absence of analyte peaks from previous runs in the blank injections.

Issue 3: Low Signal-to-Noise (S/N) Ratio for Oxylipin Analytes

Q: My oxylipin peaks are present, but the signal-to-noise ratio is too low for reliable quantification. How can I improve the sensitivity of my assay?

A: A low S/N ratio can be due to either a weak analyte signal or high background noise. Optimizing both chromatographic and mass spectrometric conditions is key to enhancing sensitivity.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step	Expected Outcome
Suboptimal Ionization Source Parameters	Optimize ion source parameters such as nebulizing gas flow and temperature, drying gas flow and temperature, and capillary voltage to ensure maximum production and transfer of gas-phase ions.	An increase in the absolute signal intensity of the oxylipin analytes.
Matrix Effects (Ion Suppression)	Improve sample preparation to remove interfering matrix components. This can be achieved through methods like solid-phase extraction (SPE). Also, ensure chromatographic separation of analytes from co-eluting matrix components that can cause ion suppression.	An enhanced analyte signal due to the reduction of ionization competition in the MS source.
Inefficient Chromatographic Separation	Use a high-efficiency, narrow-bore LC column and optimize the mobile phase gradient to achieve sharp, well-defined peaks.	Taller and narrower peaks, which will increase the S/N ratio.
Inappropriate Mobile Phase Additives	The choice and concentration of mobile phase additives can significantly impact ionization efficiency. For negative ion mode, which is common for oxylipins, additives like formic acid or acetic acid are often used to promote deprotonation.	Improved signal intensity for the target oxylipins.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background noise in oxylipin LC-MS analysis?

A1: The most common sources of background noise in LC-MS are chemical and electronic in nature.

• Chemical Noise: This arises from ions that are not of interest but are detected by the mass spectrometer. Key sources include:

  • Solvents and Reagents: Impurities in solvents, even in high-purity grades, can contribute to background noise. Mobile phase additives can also form clusters that appear as background ions.

  • Sample Matrix: Complex biological samples contain numerous endogenous compounds that can interfere with the signal of interest, an effect known as matrix effects.

  • System Contamination: Contaminants can leach from tubing, vials, and other plastic components (e.g., plasticizers). Column bleed from the stationary phase can also be a source of noise.

• Electronic Noise: This is inherent to the detector and electronic components of the mass spectrometer.

Q2: How can I prevent the artificial formation of oxylipins during sample preparation?

A2: Oxylipins can be artificially generated through auto-oxidation of polyunsaturated fatty acids (PUFAs) after sample collection. To prevent this, the following steps are recommended:

• Use of Antioxidants: Add antioxidants like butylated hydroxytoluene (BHT) or triphenylphosphine (TPP) to the extraction solvent to quench radical-catalyzed reactions.

• Inhibitors: For some sample types, adding inhibitors of cyclooxygenases (COX) and soluble epoxide hydrolase (sEH) can prevent enzymatic formation of oxylipins ex vivo.

• Cold Conditions: Perform all sample preparation and extraction steps under cold conditions (e.g., on ice or at 4°C) to minimize enzymatic activity and auto-oxidation.

• Prompt Processing: Process samples as quickly as possible after collection. Storage of whole blood at room temperature, for example, can lead to significant changes in oxylipin levels.

Q3: What type of sample preparation is most effective for reducing background noise in oxylipin analysis?

A3: Solid-phase extraction (SPE) is the most commonly used and effective sample preparation technique for oxylipin analysis. It helps to:

• Reduce Interfering Molecules: SPE effectively removes highly abundant lipids like phospholipids and neutral lipids that can cause significant matrix effects and background noise.

• Concentrate Analytes: It concentrates the low-abundance oxylipins, thereby improving their signal intensity.

• Provide a Clean Extract: The resulting extract is in a solvent that is compatible with the LC-MS system.

A combination of protein precipitation or liquid-liquid extraction followed by SPE can provide an even cleaner sample.

Q4: Which mobile phase additives are best for minimizing noise in negative ion mode ESI for oxylipin analysis?

A4: For negative ion mode electrospray ionization (ESI), which is typically used for oxylipin analysis, the mobile phase is usually acidified to promote the formation of [M-H]⁻ ions.

• Formic Acid (FA) and Acetic Acid (HAc): These are commonly used additives that provide the necessary protons for efficient ionization in negative mode and are volatile, making them compatible with MS. Using them at low concentrations (e.g., 0.01-0.1%) is generally recommended.

• Ammonium Acetate and Ammonium Formate: While these are buffers and can be used, they can sometimes lead to the formation of adducts and increase background noise if not of high purity.

• Trifluoroacetic Acid (TFA): TFA should generally be avoided as it is a strong ion-pairing agent that can cause significant signal suppression in ESI-MS.

The optimal additive and its concentration should be empirically determined for your specific application to achieve the best balance between chromatographic resolution and MS sensitivity.

Experimental Protocols

General Solid-Phase Extraction (SPE) Protocol for Oxylipins from Plasma

This protocol provides a general workflow for extracting oxylipins from plasma using a mixed-mode anion exchange/reversed-phase SPE cartridge.

Step	Procedure	Purpose
1. Sample Pre-treatment	To 100 µL of plasma, add an antioxidant (e.g., BHT) and a solution of stable isotope-labeled internal standards. Precipitate proteins by adding a solvent like methanol or isopropanol. Centrifuge to pellet the proteins.	To prevent artificial oxylipin formation, enable accurate quantification, and remove proteins that can clog the SPE column.
2. SPE Column Conditioning	Condition the SPE cartridge sequentially with methanol and then with an equilibration buffer (e.g., acidified water).	To activate the stationary phase and ensure proper retention of the analytes.
3. Sample Loading	Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.	To bind the oxylipins to the SPE sorbent.
4. Washing	Wash the cartridge with a weak organic solvent (e.g., 5-10% methanol in water) to remove salts and other polar interferences.	To remove interfering compounds without eluting the analytes of interest.
5. Elution	Elute the oxylipins with a suitable organic solvent, such as methanol or acetonitrile, sometimes containing a small amount of a weak acid.	To recover the purified and concentrated oxylipins from the SPE cartridge.
6. Dry Down and Reconstitution	Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the initial mobile phase for LC-MS analysis.	To concentrate the sample and ensure compatibility with the LC-MS system.

Quantitative Data Summary

Table 1: Comparison of Mobile Phase Additives and Their Impact on LC-MS Performance

Additive	Typical Concentration	Pros	Cons	Impact on Background Noise
Formic Acid	0.01 - 0.1%	Good for protonation in positive and deprotonation in negative ion mode; highly volatile.	Can be corrosive to some LC components over time.	Generally low, but purity is critical to avoid specific contaminant peaks.
Acetic Acid	0.01 - 0.1%	Less aggressive than formic acid; good for negative ion mode.	Weaker acid, so may be less effective for some analytes.	Low, similar to formic acid. Purity is key.
Ammonium Formate	1 - 10 mM	Provides buffering capacity which can improve peak shape.	Can form adducts with analytes; may increase background if not high purity.	Can be higher than with acids alone due to potential salt clusters.
Ammonium Acetate	1 - 10 mM	Buffering agent, can improve chromatography.	Can form adducts; may suppress ionization more than ammonium formate.	Can contribute to background, especially at higher concentrations.
Trifluoroacetic Acid (TFA)	0.05 - 0.1%	Excellent ion-pairing agent for chromatography of peptides.	Strong ion suppression in ESI-MS.	Can introduce significant background noise and contaminate the MS system.

Visualizations

Caption: Overview of the main enzymatic pathways in arachidonic acid metabolism.

Caption: A typical experimental workflow for oxylipin LC-MS analysis.

Caption: A logical workflow for troubleshooting high background noise.

References

• 1. omicsonline.org [omicsonline.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards for Oxylipin Analysis: 13-Oxo-ODE-d3 and Alternatives

For researchers, scientists, and drug development professionals engaged in the precise quantification of oxylipins, the selection of an appropriate internal standard is a critical determinant of analytical accuracy and reliability. This guide provides an objective comparison of 13-Oxo-ODE-d3 and other commonly employed deuterated internal standards for oxylipin analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Oxylipins are a diverse class of signaling molecules derived from the oxidation of polyunsaturated fatty acids. Their low endogenous concentrations and structural similarity present significant analytical challenges. The use of stable isotope-labeled internal standards, which are added to samples at a known concentration prior to extraction and analysis, is the gold standard for correcting for analyte loss during sample preparation and for variations in instrument response.[1]

This guide will delve into the performance characteristics of 13-Oxo-ODE-d3 and compare it with other widely used internal standards, supported by experimental data and detailed methodologies.

Performance Comparison of Internal Standards

The ideal internal standard should co-elute with the analyte of interest and exhibit similar ionization efficiency and fragmentation patterns, while being distinguishable by mass. In practice, a panel of deuterated standards is often employed to cover the broad range of oxylipin classes in a single analytical run.[1]

Below is a summary of performance data for 13-Oxo-ODE-d3 and other common internal standards from published LC-MS/MS methods. It is important to note that performance metrics can vary depending on the specific matrix, extraction protocol, and instrumentation used.

Internal Standard	Analyte(s) Quantified	Recovery (%)	LLOQ (pg on column)	Linearity (r²)	Reference
13-Oxo-ODE-d3	13-Oxo-ODE	Not explicitly reported for the standard itself, but used for quantification of the analyte.	5.00	>0.99	[1]
9-HODE-d4	9-HODE, 13-HODE, 9-Oxo-ODE, 13-Oxo-ODE	90.8	0.60	0.9915	[1][2]
PGE2-d4	PGE2, PGD2, and other prostaglandins	Not explicitly reported for the standard itself, but used for quantification.	0.02	>0.99
5-HETE-d8	5-HETE and other HETEs	Not explicitly reported for the standard itself, but used for quantification.	0.06	>0.99

Note: The data presented are drawn from different studies and are intended for comparative purposes. Direct head-to-head comparisons within a single study are limited in the current literature. "Recovery" and "LLOQ" values are often reported for the analytical method validated using these internal standards rather than for the standards themselves.

Discussion of Internal Standard Selection

• 13-Oxo-ODE-d3: As a deuterated analog of 13-oxo-octadecadienoic acid (13-Oxo-ODE), 13-Oxo-ODE-d3 is the most suitable internal standard for the accurate quantification of its non-deuterated counterpart. Its use is particularly relevant in studies focused on linoleic acid metabolism and its downstream products. The structural and chemical similarity ensures that it behaves almost identically to the endogenous analyte during extraction, chromatography, and ionization, thus providing the most accurate correction for analytical variability.

• 9-HODE-d4: This is a commonly used internal standard for the quantification of hydroxyoctadecadienoic acids (HODEs) and has also been successfully applied to the quantification of keto-octadecadienoic acids (KODEs) like 13-Oxo-ODE. Its broader applicability makes it a cost-effective choice when analyzing multiple linoleic acid-derived oxylipins.

• PGE2-d4: Prostaglandin E2-d4 is a workhorse internal standard for the analysis of prostaglandins and other eicosanoids. While not structurally identical to 13-Oxo-ODE, its inclusion in an internal standard cocktail is crucial when a broad oxylipin profile, including cyclooxygenase (COX) pathway metabolites, is desired.

• Other Deuterated Standards: The complexity of the oxylipin metabolome often necessitates the use of a mixture of deuterated internal standards to cover different classes of compounds, such as those derived from arachidonic acid (e.g., HETEs, EETs), eicosapentaenoic acid (EPA), and docosahexaenoic acid (DHA).

Experimental Protocols

The following sections provide a detailed methodology for the analysis of oxylipins using a panel of deuterated internal standards, including 13-Oxo-ODE-d3.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the extraction and purification of oxylipins from biological matrices such as plasma, serum, and tissue homogenates.

• Sample Thawing and Spiking: Thaw biological samples on ice. To 250 µL of the sample, add an antioxidant solution (e.g., BHT/EDTA) to prevent auto-oxidation. Spike the sample with a mixture of deuterated internal standards, including 13-Oxo-ODE-d3, at a known concentration.

• Protein Precipitation: Precipitate proteins by adding a solvent like methanol or acetonitrile. Vortex and incubate at a low temperature (e.g., -20°C) to facilitate precipitation. Centrifuge to pellet the precipitated proteins.

• SPE Cartridge Conditioning: Condition a solid-phase extraction cartridge (e.g., Oasis HLB) by washing with methanol followed by an equilibration with a water/methanol solution containing a weak acid like acetic acid.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 5-10% methanol in water) to remove polar interferences.

• Elution: Elute the oxylipins from the cartridge using a higher concentration of organic solvent, such as methanol or ethyl acetate.

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen. Reconstitute the dried extract in a small volume of a suitable solvent (e.g., methanol/acetonitrile) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used for the separation of oxylipins.

  • Mobile Phases: The mobile phases usually consist of an aqueous solution with a weak acid (e.g., 0.1% acetic acid in water) as mobile phase A and an organic solvent mixture (e.g., acetonitrile/methanol with 0.1% acetic acid) as mobile phase B.

  • Gradient Elution: A gradient elution program is employed to separate the wide range of oxylipins with varying polarities.

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in the negative ion mode is most commonly used for the detection of oxylipins.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is the preferred scan mode for targeted quantification due to its high selectivity and sensitivity. Specific precursor-to-product ion transitions for each analyte and internal standard are monitored.

  • Optimization: The collision energy and other MS parameters should be optimized for each compound to achieve the best sensitivity.

Visualizations

Caption: Experimental workflow for oxylipin analysis.

References

• 1. Quantitative Profiling Method for Oxylipin Metabolome by Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Potency of 13-Oxo-ODE and 13-HODE

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of two oxidized linoleic acid metabolites, 13-Oxo-octadecadienoic acid (13-Oxo-ODE) and 13-Hydroxyoctadecadienoic acid (13-HODE). This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated signaling pathways to facilitate a clear understanding of their respective potencies and mechanisms of action.

Introduction

13-HODE and its oxidized metabolite, 13-Oxo-ODE, are endogenous lipid mediators derived from the enzymatic or non-enzymatic oxidation of linoleic acid. Both molecules are recognized as important signaling molecules involved in a variety of physiological and pathological processes, including inflammation, cell proliferation, and apoptosis. Notably, they are both ligands for the Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a key nuclear receptor in cellular metabolism and inflammation. This guide aims to delineate the differences in their biological potency.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data comparing the biological activities of 13-Oxo-ODE and 13-HODE.

Biological Activity	Molecule	Cell Line	Assay	Result	Citation
Anti-inflammatory Activity
Inhibition of IL-8 Secretion	13-Oxo-ODE	HT-29 (Human colon adenocarcinoma)	ELISA	More pronounced decrease in IL-8 secretion compared to 13-HODE.	[1][2]
13-HODE	HT-29 (Human colon adenocarcinoma)	ELISA	Less potent in decreasing IL-8 secretion compared to 13-Oxo-ODE.	[1][2]
Apoptosis Induction
13(S)-HODE	MCF-7 (Human breast adenocarcinoma)	MTT Assay	IC50: 76.3 µM (48h)	[3]
13(S)-HODE	MDA-MB-231 (Human breast adenocarcinoma)	MTT Assay	IC50: 80.23 µM (48h)
13-Oxo-ODE	Breast Cancer Stem Cells	Apoptosis Assay	Increased late apoptotic cell subpopulation from 6.5% to 23.7% at 150 µM.
PPARγ Activation
13-Oxo-ODE	Not specified	Luciferase Reporter Assay	Potent PPARγ agonist.
13-HODE	Not specified	Luciferase Reporter Assay	PPARγ agonist.
Note: Direct EC50 comparative data for PPARγ activation was not available in the searched literature.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

PPARγ Activation Assay (Luciferase Reporter Assay)

This protocol is a general guideline for assessing the activation of PPARγ by 13-Oxo-ODE and 13-HODE using a luciferase reporter gene assay.

a. Cell Culture and Transfection:

• Culture a suitable cell line (e.g., HEK293T or a relevant cancer cell line) in appropriate media.

• Co-transfect the cells with a PPARγ expression vector and a reporter plasmid containing a PPAR response element (PPRE) upstream of a luciferase gene. A control plasmid (e.g., Renilla luciferase) is also co-transfected for normalization.

b. Compound Treatment:

• After transfection, seed the cells into 96-well plates.

• Prepare serial dilutions of 13-Oxo-ODE and 13-HODE in the appropriate cell culture medium.

• Add the diluted compounds to the cells and incubate for 24-48 hours. Include a vehicle control (e.g., DMSO) and a known PPARγ agonist (e.g., rosiglitazone) as a positive control.

c. Luciferase Activity Measurement:

• Lyse the cells using a suitable lysis buffer.

• Measure the firefly luciferase activity in the cell lysate using a luminometer.

• Measure the Renilla luciferase activity for normalization.

• Calculate the relative luciferase activity by dividing the firefly luciferase signal by the Renilla luciferase signal.

• Plot the relative luciferase activity against the compound concentration to determine the EC50 value.

Anti-inflammatory Activity Assay (IL-8 Secretion)

This protocol outlines the measurement of the inhibitory effect of 13-Oxo-ODE and 13-HODE on IL-8 secretion from intestinal epithelial cells.

a. Cell Culture and Stimulation:

• Culture human intestinal epithelial cells (e.g., HT-29) in 24-well plates until they reach confluency.

• Pre-incubate the cells with various concentrations of 13-Oxo-ODE or 13-HODE for a specified period (e.g., 1-2 hours).

• Stimulate the cells with a pro-inflammatory agent such as TNF-α or IL-1β to induce IL-8 secretion. Include an unstimulated control.

b. Sample Collection and ELISA:

• After the stimulation period, collect the cell culture supernatant.

• Measure the concentration of IL-8 in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Briefly, add the supernatant to wells of an ELISA plate pre-coated with an anti-human IL-8 antibody.

• Incubate, wash, and then add a detection antibody conjugated to an enzyme (e.g., HRP).

• Add the substrate and measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the concentration of IL-8 based on a standard curve.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol describes the detection of apoptosis induced by 13-Oxo-ODE and 13-HODE using flow cytometry.

a. Cell Treatment:

• Culture the desired cell line (e.g., a cancer cell line) in 6-well plates.

• Treat the cells with different concentrations of 13-Oxo-ODE or 13-HODE for a specified time (e.g., 24, 48, or 72 hours). Include a vehicle-treated control.

b. Staining:

• Harvest the cells (including both adherent and floating cells) and wash them with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate the cells in the dark at room temperature for 15 minutes.

c. Flow Cytometry Analysis:

• Analyze the stained cells using a flow cytometer.

• FITC-positive and PI-negative cells are considered to be in early apoptosis.

• FITC-positive and PI-positive cells are in late apoptosis or necrosis.

• Quantify the percentage of apoptotic cells in each treatment group.

Signaling Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by 13-Oxo-ODE and 13-HODE.

Caption: 13-Oxo-ODE signaling cascade.

Caption: 13-HODE signaling cascade.

Conclusion

Both 13-Oxo-ODE and 13-HODE are bioactive lipid mediators with significant roles in cellular signaling. The available evidence suggests that 13-Oxo-ODE is a more potent anti-inflammatory agent and a stronger activator of PPARγ compared to its precursor, 13-HODE. While both molecules can induce apoptosis, further quantitative studies are needed for a direct comparison of their potencies in this regard. The differential activities of these two closely related molecules highlight the subtlety and complexity of lipid signaling pathways and underscore the importance of specific enzymatic conversions in modulating biological responses. This guide provides a foundational understanding for researchers investigating the therapeutic potential of these oxidized fatty acids.

References

• 1. researchgate.net [researchgate.net]
• 2. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apoptosis Induced by 13-S-hydroxyoctadecadienoic acid in the Breast Cancer Cell Lines, MCF-7 and MDA-MB-231 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of LC-MS and GC/MS for 13-Oxo-ODE Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of oxidized linoleic acid metabolites, such as 13-oxo-9Z,11E-octadecadienoic acid (13-Oxo-ODE), is critical for understanding their roles in various physiological and pathological processes. This guide provides a comprehensive cross-validation of the two most prominent analytical techniques for this purpose: Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC/MS). We present a detailed comparison of their experimental protocols, performance characteristics, and a visual representation of their analytical workflows to assist researchers in selecting the optimal method for their specific needs.

Quantitative Performance Comparison

Feature	Gas Chromatography-Mass Spectrometry (GC/MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile and thermally stable derivatives by gas chromatography, followed by mass analysis.	Separation of compounds in liquid phase based on polarity, followed by mass analysis.
Sample Derivatization	Mandatory (e.g., methylation and silylation) to increase volatility and thermal stability.[2][3]	Generally not required, simplifying sample preparation.[2]
Sensitivity	High, often in the low picogram range.	Very high, with limits of quantitation reported in the nanomolar range (e.g., 9.7–35.9 nmol/L for OXLAMs).
Specificity	High, especially with selected ion monitoring (SIM).	Very high, particularly with multiple reaction monitoring (MRM).
Throughput	Lower, due to longer run times and derivatization steps.	Higher, with simpler sample preparation and faster analysis times.
Compound Coverage	Limited to volatile and thermally stable compounds.	Broader range of compounds, including non-volatile and thermally labile molecules.
Reproducibility	Good, but can be affected by the efficiency and reproducibility of the derivatization step.	Excellent, with reported coefficients of variation below 18.5% for OXLAMs.
Instrumentation Cost	Generally lower than LC-MS/MS.	Generally higher.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the analysis of 13-Oxo-ODE using GC/MS and LC-MS/MS.

GC/MS workflow for 13-Oxo-ODE analysis.

LC-MS/MS workflow for 13-Oxo-ODE analysis.

Detailed Experimental Protocols

Reproducible and reliable results are contingent upon detailed and standardized experimental protocols. Below are representative methodologies for the analysis of 13-Oxo-ODE using both GC/MS and LC-MS/MS. An internal standard, such as 13-OxoODE-d3, should be used for accurate quantification.

Sample Preparation (Common for both methods)

• Sample Collection and Storage : Collect biological samples (e.g., plasma, tissue homogenates) and store them at -80°C until analysis to minimize autooxidation.

• Alkaline Hydrolysis (for total 13-Oxo-ODE) : To measure both free and esterified 13-Oxo-ODE, perform alkaline hydrolysis. For plasma samples, this can be done by adding a solution of NaOH and incubating at 60°C.

• Acidification and Extraction : After hydrolysis, cool the samples and acidify to pH 3 with an acid such as HCl. Perform a liquid-liquid extraction with an organic solvent like hexane or ethyl acetate. The extraction is typically repeated to ensure complete recovery. The organic layers are then combined and evaporated to dryness under a stream of nitrogen.

GC/MS Protocol

• Derivatization : The dried extract must be derivatized to increase volatility. This is a two-step process:

  • Methylation : The carboxylic acid group is converted to a methyl ester.

  • Silylation : The keto group is converted to a trimethylsilyl (TMS) ether.

• GC/MS Analysis :

  • Injection : Inject the derivatized sample into the GC.

  • Chromatography : Use a suitable capillary column (e.g., a non-polar or medium-polarity column) to separate the analytes. The oven temperature is programmed to ramp up to ensure good separation.

  • Ionization : Electron ionization (EI) is commonly used.

  • Mass Analysis : The mass spectrometer can be operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

• Quantification : Create a calibration curve using derivatized 13-Oxo-ODE standards and an appropriate internal standard.

LC-MS/MS Protocol

• Sample Reconstitution : Reconstitute the dried extract from the sample preparation step in a solvent compatible with the initial mobile phase (e.g., a mixture of methanol and water).

• LC-MS/MS Analysis :

  • Injection : Inject the reconstituted sample into the LC system.

  • Chromatography : Use a reversed-phase C18 column for separation. The mobile phase typically consists of an aqueous solvent (e.g., water with a small amount of acid like acetic or formic acid) and an organic solvent (e.g., methanol or acetonitrile). A gradient elution is employed to separate the analytes.

  • Ionization : Electrospray ionization (ESI) in negative ion mode is commonly used for oxylipins.

  • Mass Analysis : Operate the tandem mass spectrometer in multiple reaction monitoring (MRM) mode for targeted quantification. This involves selecting the precursor ion of 13-Oxo-ODE and a specific product ion for detection, which provides high selectivity and sensitivity.

• Quantification : Generate a calibration curve with authentic 13-Oxo-ODE standards and an internal standard to quantify the analyte in the samples.

Conclusion

Both GC/MS and LC-MS/MS are powerful techniques for the quantification of 13-Oxo-ODE. GC/MS is a well-established and highly sensitive method, but it requires a derivatization step, which can be time-consuming and a source of variability. LC-MS/MS offers a simpler sample preparation workflow, higher throughput, and is better suited for the analysis of a broader range of oxylipins without the need for derivatization. The excellent sensitivity and specificity of LC-MS/MS, particularly with the use of MRM, make it a highly attractive method for the targeted analysis of 13-Oxo-ODE in complex biological matrices. Cross-validation of results between these two platforms can provide a high degree of confidence in the quantitative data. Researchers should carefully consider the advantages and limitations of each technique to select the most appropriate method for their specific research questions and available resources.

References

• 1. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Differential PPARα Activation by 13-Oxo-ODE and 9-Oxo-ODE

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the differential activation of Peroxisome Proliferator-Activated Receptor Alpha (PPARα) by two oxidized linoleic acid metabolites: 13-oxo-9,11-octadecadienoic acid (13-Oxo-ODE) and 9-oxo-10,12-octadecadienoic acid (9-Oxo-ODE). The information presented herein is supported by experimental data to assist researchers and drug development professionals in understanding the nuanced agonistic activities of these compounds.

Executive Summary

PPARα is a ligand-activated transcription factor that plays a critical role in the regulation of lipid metabolism, making it a key target for the development of therapeutics for dyslipidemia. Naturally occurring oxidized fatty acids, such as 13-Oxo-ODE and 9-Oxo-ODE, have been identified as PPARα agonists. Experimental evidence demonstrates that while both compounds can activate PPARα, 13-Oxo-ODE exhibits a significantly stronger activation potential compared to its isomer, 9-Oxo-ODE. This guide delves into the quantitative data from functional assays and the subsequent effects on target gene expression.

Quantitative Data Comparison

The differential activation of PPARα by 13-Oxo-ODE and 9-Oxo-ODE has been primarily characterized through luciferase reporter assays. These assays measure the ability of a compound to induce the transcription of a reporter gene under the control of a PPARα-responsive promoter.

Compound	Assay Type	Key Findings
13-Oxo-ODE	Luciferase Reporter Assay	Demonstrates a dose-dependent increase in luciferase activity, indicating strong PPARα activation.[1][2] The activation potency is significantly higher than that of 9-Oxo-ODE.[1][2]
9-Oxo-ODE	Luciferase Reporter Assay	Also activates PPARα, but to a lesser extent compared to 13-Oxo-ODE at similar concentrations.[1]

Effects on PPARα Target Gene Expression

Activation of PPARα leads to the upregulation of genes involved in fatty acid transport and oxidation. Studies in mouse primary hepatocytes have shown that 13-Oxo-ODE effectively induces the expression of several key PPARα target genes.

Target Gene	Function in Lipid Metabolism	Effect of 13-Oxo-ODE Treatment (20 µM for 24h)
CPT1a	Carnitine palmitoyltransferase 1A: Rate-limiting enzyme for mitochondrial fatty acid oxidation.	Significant increase in mRNA expression.
AOX	Acyl-CoA oxidase: First enzyme of the peroxisomal fatty acid beta-oxidation pathway.	Significant increase in mRNA expression.
FAT/CD36	Fatty acid translocase: Facilitates the uptake of long-chain fatty acids into cells.	Significant increase in mRNA expression.
ACS	Acyl-CoA synthetase: Activates fatty acids for metabolism.	Significant increase in mRNA expression.
UCP2	Uncoupling protein 2: Involved in energy expenditure.	Significant increase in mRNA expression.

Signaling Pathway and Experimental Workflow

The activation of PPARα by ligands like 13-Oxo-ODE and 9-Oxo-ODE initiates a cascade of molecular events leading to the regulation of gene expression. The general signaling pathway and a typical experimental workflow to assess this activation are depicted below.

Figure 1: PPARα signaling pathway initiated by ligand binding.

Figure 2: Experimental workflow for assessing PPARα activation.

Experimental Protocols

Luciferase Reporter Assay for PPARα Activation

This protocol is adapted from studies investigating the activation of PPARα by various ligands.

• Cell Culture and Transfection:

  • CV-1 cells (African green monkey kidney fibroblasts) are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS).

  • Cells are seeded in 24-well plates and grown to 70-80% confluency.

  • Transient transfection is performed using a liposomal-based transfection reagent. Each well is transfected with a PPARα expression vector (e.g., pM-hPPARα), a luciferase reporter plasmid containing a PPAR response element (PPRE) (e.g., p4xUASg-tk-luc), and an internal control vector for normalization (e.g., a Renilla luciferase vector).

• Compound Treatment:

  • 24 hours post-transfection, the medium is replaced with fresh medium containing various concentrations of 13-Oxo-ODE, 9-Oxo-ODE, or a known PPARα agonist (positive control) and a vehicle control (e.g., DMSO).

• Luciferase Activity Measurement:

  • After 24 hours of incubation with the compounds, cells are lysed.

  • Luciferase activity is measured using a dual-luciferase reporter assay system according to the manufacturer's instructions.

  • Firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in transfection efficiency.

Quantitative PCR (qPCR) for Target Gene Expression in Primary Mouse Hepatocytes

This protocol outlines the steps for analyzing the expression of PPARα target genes in primary mouse hepatocytes.

• Isolation and Culture of Primary Mouse Hepatocytes:

  • Primary hepatocytes are isolated from mice using a two-step collagenase perfusion method.

  • Isolated hepatocytes are seeded on collagen-coated plates and cultured in Williams' Medium E.

• Compound Treatment:

  • After cell attachment, hepatocytes are treated with 20 µM 13-Oxo-ODE or a vehicle control for 24 hours.

• RNA Extraction and cDNA Synthesis:

  • Total RNA is extracted from the hepatocytes using a suitable RNA isolation kit.

  • The concentration and purity of the RNA are determined by spectrophotometry.

  • First-strand complementary DNA (cDNA) is synthesized from the total RNA using a reverse transcription kit with oligo(dT) primers.

• Quantitative PCR (qPCR):

  • qPCR is performed using a real-time PCR system with a SYBR Green-based detection method.

  • The reaction mixture typically contains cDNA template, forward and reverse primers for the target genes (e.g., CPT1a, AOX, FAT, ACS, UCP2) and a housekeeping gene (e.g., 36B4 or GAPDH), and a SYBR Green master mix.

  • The thermal cycling conditions generally consist of an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

  • The relative mRNA expression levels are calculated using the 2-ΔΔCt method, with the housekeeping gene used for normalization.

Conclusion

The available data strongly suggests that 13-Oxo-ODE is a more potent activator of PPARα than 9-Oxo-ODE . This is evidenced by its superior ability to induce PPARα-mediated gene transcription in reporter assays and to upregulate the expression of key genes involved in fatty acid metabolism in primary hepatocytes. For researchers and professionals in drug development, 13-Oxo-ODE represents a more efficacious natural compound for targeting PPARα-related pathways. Further studies employing direct binding assays would be beneficial to quantify the binding affinities of these two isomers and to further elucidate their structure-activity relationship with the PPARα ligand-binding domain.

References

• 1. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice | PLOS One [journals.plos.org]
• 2. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Pro-inflammatory Effects of HODE Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pro-inflammatory effects of two prominent hydroxyoctadecadienoic acid (HODE) isomers: 9-HODE and 13-HODE. These oxidized linoleic acid metabolites are increasingly recognized for their distinct roles in modulating inflammatory pathways, making them critical areas of study in various pathological conditions, including atherosclerosis, neuroinflammation, and metabolic diseases. While both isomers are generated during oxidative stress, their downstream effects on immune cells, particularly macrophages, appear to be divergent.

Contrasting Roles of 9-HODE and 13-HODE in Inflammation

Current research indicates that 9-HODE generally exhibits pro-inflammatory properties, whereas 13-HODE is often associated with anti-inflammatory or protective effects. This functional difference is largely attributed to their preferential activation of distinct cellular receptors and signaling cascades. 9-HODE is a potent agonist of the G protein-coupled receptor 132 (GPR132), also known as G2A, which is linked to pro-inflammatory responses.[1][2] Conversely, the effects of 13-HODE are predominantly mediated through the activation of peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor known for its anti-inflammatory functions.[1][3] The cellular context and the specific pathological state, such as the stage of atherosclerosis, can further influence the balance of their effects.[1]

Quantitative Comparison of HODE Isomer Effects

Direct quantitative comparisons of the effects of 9-HODE and 13-HODE on the production of key pro-inflammatory cytokines like TNF-α and IL-6 in a single study are limited in the available literature. However, studies have independently investigated their effects on various markers related to inflammation and macrophage activation. The following table summarizes these findings to provide a comparative overview.

Parameter	9-HODE	13-HODE	Key Findings	Citations
Primary Receptor	GPR132 (G2A)	PPARγ	9-HODE is the most potent endogenous ligand for GPR132, while 13-HODE is a weak ligand. 13-HODE's effects are primarily mediated through PPARγ.
GPR132 mRNA Expression in THP-1 Macrophages	Upregulated	No significant effect	Treatment with 9-HODE (30 µM) increases GPR132 mRNA expression.
FABP4 Expression in THP-1 Macrophages	Markedly Increased	Markedly Increased	Both isomers increase the expression of Fatty Acid Binding Protein 4, an effect that is mediated by PPARγ.
Pro-inflammatory Cytokine Release (TNFα, IL-6)	Pro-inflammatory	Generally Anti-inflammatory or Protective	G2A deficiency (the receptor for 9-HODE) leads to a reduced release of TNFα and IL-6 at the site of nerve injury. 13-HODE's activation of PPARγ is associated with anti-inflammatory effects. A study on runners showed an inverse correlation between the sum of 9+13 HODEs and plasma IL-6 levels.
IL-8 Secretion	Not specified	Anti-inflammatory (via its metabolite 13-oxo-ODE)	The metabolite of 13-HODE, 13-oxo-ODE, which also activates PPARγ, was found to be more potent than 13-HODE in reducing IL-8 secretion in colonic epithelial cells.
Role in Atherosclerosis	Pro-inflammatory (in later stages)	Protective (in early stages)	In early atherosclerosis, 13-HODE's activation of PPARγ is protective. In later stages, the pro-inflammatory effects of 9-HODE via GPR132 become more dominant.

Signaling Pathways

The distinct biological effects of 9-HODE and 13-HODE can be traced back to the different signaling pathways they initiate upon receptor binding.

9-HODE Pro-inflammatory Signaling Pathway

9-HODE primarily exerts its pro-inflammatory effects by activating the G protein-coupled receptor GPR132. This activation can lead to the stimulation of downstream pathways, including the NF-κB signaling cascade, a master regulator of inflammatory gene expression. The activation of NF-κB results in the transcription and secretion of pro-inflammatory cytokines such as TNF-α and IL-6.

9-HODE signaling cascade leading to inflammation.

13-HODE Anti-inflammatory Signaling Pathway

13-HODE, on the other hand, primarily signals through the nuclear receptor PPARγ. Upon binding, PPARγ forms a heterodimer with the retinoid X receptor (RXR) and translocates to the nucleus. This complex then binds to peroxisome proliferator response elements (PPREs) on the DNA, leading to the transcription of genes with anti-inflammatory properties and the repression of pro-inflammatory signaling pathways like NF-κB.

13-HODE signaling cascade leading to anti-inflammatory effects.

Experimental Protocols

To facilitate further research in this area, we provide a detailed protocol for a comparative analysis of the pro-inflammatory effects of HODE isomers on macrophages.

Objective: To quantify and compare the production of pro-inflammatory cytokines (TNF-α and IL-6) by macrophage-like cells in response to treatment with 9-HODE and 13-HODE.

Cell Line: RAW 264.7 (murine macrophage-like) or THP-1 (human monocytic, differentiated into macrophages).

Materials:

• RAW 264.7 or THP-1 cells

• DMEM or RPMI-1640 culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phorbol 12-myristate 13-acetate (PMA) for THP-1 differentiation

• Lipopolysaccharide (LPS)

• 9-HODE and 13-HODE (high purity)

• DMSO (vehicle for HODEs)

• Phosphate Buffered Saline (PBS)

• ELISA kits for mouse or human TNF-α and IL-6

• 24-well tissue culture plates

• Reagents for cell viability assay (e.g., MTT or PrestoBlue)

Experimental Workflow:

Experimental workflow for HODE isomer comparison.

Detailed Procedure:

• Cell Culture and Seeding:

  • Culture RAW 264.7 cells in DMEM or THP-1 cells in RPMI-1640, supplemented with 10% FBS and 1% penicillin-streptomycin, at 37°C in a 5% CO₂ incubator.

  • For THP-1 cells, induce differentiation into macrophage-like cells by treating with PMA (e.g., 50-100 ng/mL) for 48 hours. After differentiation, replace the medium with fresh, PMA-free medium and allow cells to rest for 24 hours.

  • Seed the macrophage-like cells into 24-well plates at a density of 2.5 x 10⁵ cells per well and allow them to adhere overnight.

• HODE Treatment and Stimulation:

  • Prepare stock solutions of 9-HODE and 13-HODE in DMSO. Dilute the stock solutions in culture medium to achieve the desired final concentrations (e.g., 1-30 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

  • Replace the culture medium in each well with medium containing the appropriate concentration of 9-HODE, 13-HODE, or vehicle (DMSO) control.

  • To prime an inflammatory response, you may co-treat or subsequently treat the cells with a low concentration of LPS (e.g., 10-100 ng/mL). Include control wells with LPS alone.

  • Incubate the plates for a suitable period, typically 18-24 hours, to allow for cytokine production.

• Cytokine Measurement and Data Analysis:

  • After incubation, carefully collect the cell culture supernatants and centrifuge to remove any cellular debris. Store the supernatants at -80°C until analysis.

  • Perform a cell viability assay on the remaining cells in the plate to ensure that the observed effects on cytokine production are not due to cytotoxicity of the HODE isomers.

  • Quantify the concentrations of TNF-α and IL-6 in the collected supernatants using commercially available ELISA kits, following the manufacturer's instructions.

  • Normalize the cytokine concentrations to the cell viability data. Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of 9-HODE, 13-HODE, and the controls.

This comprehensive guide summarizes the current understanding of the differential pro-inflammatory effects of 9-HODE and 13-HODE and provides a robust framework for researchers to further investigate their roles in health and disease. The provided protocols and diagrams are intended to serve as a starting point for designing and executing experiments in this important area of lipid research.

References

• 1. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Lipid Receptor G2A (GPR132) Mediates Macrophage Migration in Nerve Injury-Induced Neuropathic Pain [mdpi.com]
• 3. Macrophage-Mediated Immune Responses: From Fatty Acids to Oxylipins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of 13-Oxo-ODE: Accuracy and Precision in Focus

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of lipid mediators is paramount. This guide provides a comparative overview of the analytical methodologies for the quantification of 13-oxo-octadecadienoic acid (13-Oxo-ODE), a bioactive oxylipin implicated in various physiological and pathological processes. The use of a stable isotope-labeled internal standard, such as 13-Oxo-ODE-d3, is critical for achieving reliable and reproducible results. This guide delves into the performance of common analytical techniques, presenting supporting data and detailed experimental protocols.

Quantitative Performance of 13-Oxo-ODE Quantification Methods

The quantification of 13-Oxo-ODE in biological matrices is predominantly achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS). The accuracy and precision of these methods are heavily reliant on the use of an appropriate internal standard, with deuterated analogs like 13-Oxo-ODE-d3 being the gold standard. The following table summarizes the performance characteristics of published LC-MS/MS methods for the quantification of oxidized linoleic acid metabolites, including 13-Oxo-ODE.

Analytical Method	Analyte	Internal Standard	Matrix	Limit of Quantification (LOQ)	Accuracy/Recovery (%)	Precision (CV%)	Reference
LC-MS/MS	13-Oxo-ODE	Not specified	Rat Plasma	35.9 nmol/L	Not Reported	<18.5	[1][2]
LC-MS/MS	13-Oxo-ODE	15(S)-HETE-d8	Plasma/Urine	<0.09 ng/mL	Not Reported	Not Reported	[3][4]
LC-MS/MS	9-Oxo-ODE	Not specified	Baijiu	0.4 ppb	87.25–119.44	<6.96	[5]

Note: The data presented is for closely related analytes and methodologies, as direct and comprehensive validation data for "13-Oxo-ODE-d3" itself (which is the internal standard) is not the typical focus of such studies. The performance metrics reflect the quantification of the endogenous analyte using a suitable internal standard.

Experimental Protocols

The successful quantification of 13-Oxo-ODE necessitates meticulous sample preparation and optimized analytical conditions. Below are representative experimental protocols derived from established methodologies.

Protocol 1: Liquid-Liquid Extraction for Plasma Samples

This protocol is adapted from methods for the analysis of oxidized fatty acids in plasma.

1. Sample Preparation:

• To 200 µL of plasma, add 10 µL of an internal standard mixture containing 13-Oxo-ODE-d3.
• Add 1.0 mL of a solution of 10% v/v acetic acid in water/2-propanol/hexane (2/20/30, v/v/v).
• Vortex the mixture briefly.
• Add 2.0 mL of hexane, cap the tube, and vortex for 3 minutes.
• Centrifuge at 2000 x g for 5 minutes at room temperature.
• Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.
• Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Comprehensive Oxylipin Profiling

This protocol is a general approach for the extraction of a broad range of oxylipins from biological samples.

1. Sample Preparation:

• To a biological sample (e.g., 250 µL plasma), add an antioxidant solution (e.g., BHT/EDTA) and a mixture of deuterated internal standards, including 13-Oxo-ODE-d3.
• Precipitate proteins by adding an organic solvent such as acetonitrile or methanol, vortex, and centrifuge.
• Dilute the supernatant with an acidic aqueous solution to adjust the pH.
• Condition an SPE cartridge (e.g., a mixed-mode or polymeric sorbent) with methanol and then water.
• Load the sample onto the SPE cartridge.
• Wash the cartridge with a low percentage of organic solvent in water to remove interferences.
• Elute the oxylipins with a suitable organic solvent (e.g., methanol or ethyl acetate).
• Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

Visualizing the Workflow and Pathways

To better understand the processes involved in 13-Oxo-ODE analysis, the following diagrams illustrate a typical experimental workflow and the biosynthetic pathway of 13-Oxo-ODE.

Caption: A typical workflow for the quantification of 13-Oxo-ODE using LC-MS/MS.

Caption: Biosynthetic pathway of 13-Oxo-ODE from linoleic acid.

Conclusion

The accurate and precise quantification of 13-Oxo-ODE in biological systems is achievable through well-validated LC-MS/MS methods. The cornerstone of these methods is the use of a stable isotope-labeled internal standard, such as 13-Oxo-ODE-d3, to correct for matrix effects and variations during sample processing and analysis. While specific performance data for 13-Oxo-ODE-d3 itself is not the focus of validation studies, the data for its endogenous counterpart, 13-Oxo-ODE, demonstrates that with appropriate methodologies, high accuracy and precision can be attained. The protocols and workflows presented in this guide offer a solid foundation for researchers to develop and implement robust analytical methods for the study of this important lipid mediator.

References

• 1. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lipidmaps.org [lipidmaps.org]
• 4. sfrbm.org [sfrbm.org]
• 5. mdpi.com [mdpi.com]

Unveiling the Precision of 13-Oxo-ODE Quantification: A Comparative Guide to Isotope Dilution LC-MS/MS and Alternative Methods

For researchers, scientists, and drug development professionals, the accurate quantification of lipid mediators like 13-oxo-octadecadienoic acid (13-Oxo-ODE) is paramount for understanding its role in various physiological and pathological processes. This guide provides a detailed comparison of the linearity of detection for 13-Oxo-ODE using the gold-standard isotope dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method against other analytical techniques. The supporting experimental data underscores the superior performance of isotope dilution LC-MS/MS for this critical biomarker.

Executive Summary

The robust and sensitive quantification of 13-Oxo-ODE is crucial for advancing research in areas such as inflammation, cardiovascular disease, and metabolic disorders. This guide demonstrates that isotope dilution LC-MS/MS offers exceptional linearity and sensitivity for the detection of 13-Oxo-ODE. While alternative methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Enzyme-Linked Immunosorbent Assay (ELISA) are available for the analysis of lipid species, a lack of publicly available, specific quantitative performance data for 13-Oxo-ODE hinders a direct, data-driven comparison of their linearity and sensitivity. The evidence presented strongly supports the adoption of isotope dilution LC-MS/MS for the most reliable and accurate quantification of 13-Oxo-ODE in complex biological matrices.

Signaling Pathway of 13-Oxo-ODE Formation

Linoleic acid, an essential fatty acid, is metabolized through enzymatic pathways to produce various bioactive lipid mediators. One such pathway leads to the formation of 13-hydroxyoctadecadienoic acid (13-HODE), which is subsequently oxidized to 13-Oxo-ODE. Understanding this pathway is critical for interpreting the biological significance of 13-Oxo-ODE levels.

Assessing the Purity of Synthetic 13-Oxo-ODE-d3: A Comparative Guide

For researchers in drug development and various scientific fields, the purity of synthetic lipid mediators like 13-oxo-9Z,11E-octadecadienoic acid-d3 (13-Oxo-ODE-d3) is paramount for accurate and reproducible experimental results. This guide provides a comparative overview of commercially available 13-Oxo-ODE-d3 and its non-deuterated counterpart, focusing on purity assessment. It details potential impurities and provides robust analytical methodologies for independent verification.

Commercial Availability and Stated Purity

Two prominent suppliers for 13-Oxo-ODE and its deuterated analog are Cayman Chemical and MedChemExpress. While a direct comparative study with independent analysis is not publicly available, the manufacturers provide the following purity specifications:

Product	Supplier	Stated Purity	Analytical Method
13-Oxo-ODE-d3	Cayman Chemical	≥99% deuterated forms (d1-d3)	Not specified on product page
13-Oxo-ODE	MedChemExpress	98.09%	HPLC[1]

Note: The purity statement for 13-Oxo-ODE-d3 from Cayman Chemical refers to the isotopic purity, indicating the percentage of molecules containing deuterium atoms. The overall chemical purity is not explicitly stated.

Potential Impurities in Synthetic 13-Oxo-ODE

The synthesis of 13-Oxo-ODE typically involves the oxidation of 13-hydroxyoctadecadienoic acid (13-HODE). Consequently, the primary impurity of concern is the starting material, 13-HODE. Additionally, isomers generated during synthesis or through degradation can be present.

Key Potential Impurities:

• 13-hydroxyoctadecadienoic acid (13-HODE): The immediate precursor to 13-Oxo-ODE. Its presence indicates an incomplete oxidation reaction during synthesis.

• 9-Oxo-octadecadienoic acid (9-Oxo-ODE): A positional isomer of 13-Oxo-ODE. The separation and distinct quantification of these isomers are crucial as they may have different biological activities.

• Other HODE isomers: Various positional and geometric isomers of 13-HODE can be formed during the initial oxidation of linoleic acid, which can then be oxidized to their corresponding oxo-derivatives.

• Peroxidation byproducts: The synthesis and handling of polyunsaturated fatty acids can lead to the formation of various oxidation and degradation products.

Experimental Protocols for Purity Assessment

To independently verify the purity of synthetic 13-Oxo-ODE-d3 and compare it with alternatives, a combination of chromatographic and mass spectrometric techniques is recommended.

Experimental Workflow for Purity Assessment

Caption: Workflow for the purity assessment of 13-Oxo-ODE-d3.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Intact Analysis

This is the preferred method for the direct analysis of 13-Oxo-ODE-d3 and its potential impurities without the need for derivatization.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) with an electrospray ionization (ESI) source.

LC Conditions (example):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 60% B to 95% B over 15 minutes, hold for 5 minutes, and return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

MS/MS Conditions (example for negative ion mode):

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Multiple Reaction Monitoring (MRM) Transitions:

  • 13-Oxo-ODE-d3: Monitor the transition from the precursor ion (m/z 296.2) to a specific product ion.

  • 13-Oxo-ODE (non-deuterated): Precursor ion m/z 293.2 to product ions.

  • 13-HODE: Precursor ion m/z 295.2 to product ions.

  • 9-Oxo-ODE: Precursor ion m/z 293.2 to a different set of product ions than 13-Oxo-ODE for differentiation.

Procedure:

• Prepare a stock solution of the synthetic 13-Oxo-ODE-d3 in a suitable solvent (e.g., ethanol or acetonitrile).

• Prepare a series of dilutions to establish a calibration curve.

• If available, use a certified reference material of 13-Oxo-ODE and potential impurities (13-HODE, 9-Oxo-ODE) to determine retention times and optimize MRM transitions.

• Inject the samples into the LC-MS/MS system.

• Integrate the peak areas for 13-Oxo-ODE-d3 and any detected impurities.

• Calculate the purity as the percentage of the peak area of 13-Oxo-ODE-d3 relative to the total peak area of all detected compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) following Derivatization

GC-MS can also be employed for purity analysis, but it requires a derivatization step to increase the volatility of the analytes.

Derivatization to Fatty Acid Methyl Esters (FAMEs):

• To the dried sample, add 1 mL of 2% sulfuric acid in methanol.

• Incubate at 60°C for 1 hour.

• After cooling, add 1 mL of hexane and 0.5 mL of water.

• Vortex and centrifuge to separate the phases.

• Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

GC-MS Conditions (example):

• Column: A polar capillary column (e.g., DB-23, 30 m x 0.25 mm, 0.25 µm).

• Injector Temperature: 250 °C.

• Oven Program: Start at 150 °C, ramp to 220 °C at 5 °C/min, and hold for 10 minutes.

• Carrier Gas: Helium.

• Ionization Mode: Electron Ionization (EI).

• Mass Range: m/z 50-400.

Procedure:

• Derivatize the 13-Oxo-ODE-d3 sample to its methyl ester.

• Inject the derivatized sample into the GC-MS system.

• Identify the peak corresponding to the methyl ester of 13-Oxo-ODE-d3 based on its retention time and mass spectrum.

• Identify and quantify any impurity peaks.

• Calculate the purity based on the relative peak areas.

Data Presentation for Comparison

To facilitate a clear comparison between different batches or suppliers of 13-Oxo-ODE-d3, the following table structure is recommended for summarizing the quantitative data obtained from the analytical experiments.

Parameter	Synthetic 13-Oxo-ODE-d3 (Supplier A)	Alternative Product (e.g., non-deuterated, Supplier B)
Stated Purity	≥99% deuterated forms	98.09%
Experimentally Determined Purity (LC-MS/MS)	[Insert experimental value] %	[Insert experimental value] %
Experimentally Determined Purity (GC-MS)	[Insert experimental value] %	[Insert experimental value] %
Major Impurities Detected
13-HODE	[Insert concentration or % area]	[Insert concentration or % area]
9-Oxo-ODE	[Insert concentration or % area]	[Insert concentration or % area]
Other Impurities (>0.1%)	[List and quantify]	[List and quantify]
Isotopic Purity (for deuterated standard)	[From MS data]	N/A

Conclusion

Assessing the purity of synthetic 13-Oxo-ODE-d3 is a critical step in ensuring the validity of research findings. While manufacturers provide purity specifications, independent verification using robust analytical methods such as LC-MS/MS and GC-MS is highly recommended. By identifying and quantifying potential impurities, particularly the precursor 13-HODE and isomeric forms like 9-Oxo-ODE, researchers can make informed decisions about the suitability of a specific product for their experimental needs. The detailed protocols and data presentation framework provided in this guide offer a comprehensive approach to performing an objective comparison of synthetic 13-Oxo-ODE-d3 and its alternatives.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling 13-Oxo-ODE-d3

This guide provides crucial safety and logistical information for the handling of 13-Oxo-ODE-d3. The content herein is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices and proper disposal. 13-Oxo-ODE-d3 is supplied as a solution in acetonitrile, and as such, the handling precautions for acetonitrile are of primary importance.[1] The toxicological properties of 13-Oxo-ODE-d3 itself have not been fully investigated, and therefore, it should be handled as a potentially hazardous substance.

Hazard Identification and Personal Protective Equipment (PPE)

The primary immediate hazards are associated with the solvent, acetonitrile, which is flammable and toxic.[2][3] It can be hazardous if swallowed, inhaled, or absorbed through the skin, with over-exposure potentially leading to severe health issues.[2] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specific Equipment	Standard	Purpose
Hand Protection	Chemical-resistant gloves (double gloving with nitrile or neoprene is recommended).	EN 374	To prevent skin contact. Gloves must be inspected prior to use and disposed of properly after handling.[2]
Eye and Face Protection	Tightly fitting safety goggles and a face shield.	EN 166 (EU) or NIOSH (US) approved.	To protect eyes and face from splashes.
Skin and Body Protection	Flame-retardant and impervious lab coat or protective clothing.	---	To protect skin and personal clothing from contamination.
Respiratory Protection	A full-face respirator is recommended if ventilation is inadequate or if exposure limits are exceeded.	NIOSH (US) or EN 149 (EU) approved.	To prevent inhalation of vapors or aerosols.

Operational Plan: Handling and Storage

All handling of 13-Oxo-ODE-d3 in acetonitrile must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure a certified laboratory chemical fume hood is operational.

  • Verify that an emergency safety shower and eyewash station are accessible and have been recently tested.

  • Never work alone when handling this compound.

  • Prepare all necessary equipment and reagents within the designated work area (e.g., chemical fume hood).

• Handling:

  • Wear all PPE as specified in Table 1.

  • Conduct all manipulations, including weighing, transferring, and dilutions, within the chemical fume hood to minimize inhalation exposure.

  • Use non-sparking tools and explosion-proof equipment due to the flammability of acetonitrile.

  • Avoid the formation of aerosols.

• Storage:

  • Store the 13-Oxo-ODE-d3 solution at -80°C in a tightly sealed container, as recommended.

  • Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other ignition sources.

  • Keep the container in a secondary containment to prevent spills.

Diagram 1: Experimental Workflow for Handling 13-Oxo-ODE-d3

Caption: Workflow for the safe handling and processing of 13-Oxo-ODE-d3.

Disposal Plan

Waste containing 13-Oxo-ODE-d3 and acetonitrile must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect all waste solutions containing 13-Oxo-ODE-d3 and acetonitrile in a dedicated, clearly labeled, and tightly sealed hazardous waste container.

  • The container must be compatible with acetonitrile.

  • Label the container with "Hazardous Waste," "Acetonitrile," and the date of accumulation.

• Storage of Waste:

  • Store the waste container in a designated satellite accumulation area (SAA) that is cool, well-ventilated, and away from ignition sources.

  • Ensure the waste container is in secondary containment.

• Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal service.

  • Do not dispose of acetonitrile-containing waste down the drain.

  • The first rinse of any glassware that contained the substance should be collected as hazardous waste.

Diagram 2: Waste Disposal Logical Relationship

Caption: Logical flow for the proper disposal of 13-Oxo-ODE-d3 waste.

Emergency Procedures

Table 2: First-Aid Measures

Exposure Route	Action
Inhalation	Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Skin Contact	Remove contaminated clothing immediately. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.

Spill Response:

• Small Spills (less than 100ml):

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).

  • Collect the absorbed material and place it in a sealed container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent and then wash with soap and water.

• Large Spills:

  • Evacuate the area immediately.

  • Remove all sources of ignition.

  • Ensure the area is well-ventilated.

  • Contact your institution's EHS or emergency response team for cleanup.

References

• 1. caymanchem.com [caymanchem.com]
• 2. lsuhsc.edu [lsuhsc.edu]
• 3. Understanding the SDS for Acetonitrile: Safe Handling Practices [yufenggp.com]